N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide

Core Science & Biosynthesis

Benzotriazole Scaffolds: A Technical Guide to Synthetic Utility and Pharmacophore Optimization

Executive Summary: The "Privileged" Heterocycle[1]

In modern drug discovery, few scaffolds offer the bioisosteric versatility of benzotriazole (BTA). As a bicyclic system fusing a benzene ring with a 1,2,3-triazole, BTA serves as a robust isostere for endogenous purines and indoles. Its utility is not merely structural; the scaffold possesses unique electronic properties—specifically amphoteric nature and variable coordination modes—that allow it to function as a high-affinity ligand for diverse biological targets, including protein kinases (CK2, EGFR), metalloenzymes (CYP51), and G-protein coupled receptors (D2).

This guide moves beyond basic textbook definitions to provide a rigorous, field-tested framework for synthesizing, optimizing, and deploying benzotriazole scaffolds in your drug discovery pipeline.

Structural Pharmacochemistry & Binding Modes

To design effective BTA-based drugs, one must master its tautomeric behavior. The scaffold exists in equilibrium between the 1H- and 2H-forms.

• 1H-Benzotriazole (Benzenoid): Predominant in solution and solid state. It mimics the N-H motif of indoles and purines, making it ideal for hydrogen bond donor (HBD) interactions within a receptor pocket.

• 2H-Benzotriazole (Quinoid): Less stable but accessible. Substitution at the N2 position locks the molecule in a quinoid-like electronic state, often enhancing fluorescence and altering dipole moments—critical for optimizing membrane permeability.

Bioisosteric Applications:

• Purine Mimicry: The N2/N3 nitrogens accept hydrogen bonds similar to N7/N9 in adenine.

• Indole Mimicry: The fused benzene ring provides

  - stacking opportunities (e.g., with Phenylalanine residues in active sites), while the triazole nitrogen modulates acidity ( ).

Visualization: Pharmacophore Mapping

The following diagram illustrates the chemical space and binding potential of the BTA scaffold.

Figure 1: Pharmacophore mapping of the benzotriazole scaffold, highlighting key interaction points for kinase and metalloenzyme targets.

Synthetic Protocols: From Reagent to Scaffold

Reliable synthesis is the bedrock of any SAR campaign. While many routes exist, the diazotization of o-phenylenediamines remains the gold standard for scalability and yield.

Protocol A: Classic Diazotization (Cyclization)

Objective: Synthesis of the parent 1H-benzotriazole core. Safety Warning: Diazonium intermediates can be unstable. Temperature control is critical.

• Reagents: o-Phenylenediamine (1.0 eq), Sodium Nitrite (

  , 1.1 eq), Glacial Acetic Acid (solvent/acid source).

• Procedure:

  • Dissolve o-phenylenediamine in glacial acetic acid/water (1:1 v/v).

  • Cool the solution to 0–5°C in an ice bath (Critical step to prevent side reactions).

  • Add

    solution dropwise. The solution will turn deep red, then fade to pale brown as the ring closes.

  • Stir for 30 minutes at

    °C, then allow to warm to Room Temperature (RT) for 1 hour.

  • Workup: Chill thoroughly. The product precipitates as needles.[1] Filter, wash with ice-cold water, and recrystallize from ethanol.

• Validation: Melting point (

  °C) and disappearance of primary amine peaks in IR/NMR [1].

Protocol B: Regioselective N-Alkylation

Objective: Functionalization at N1 vs. N2. Insight: N1-alkylation is kinetically favored, while N2-alkylation is often thermodynamically controlled or accessible via specific solvent effects.

• N1-Product: Use a polar aprotic solvent (DMF) with a strong base (

  or ). The lone pair on N1 is more nucleophilic due to less steric hindrance compared to the N2 position in the transition state.

• N2-Product: Often requires specific directing groups or rearrangement conditions, though direct alkylation usually yields a mixture favoring N1 (approx. 80:20 ratio). Separation via column chromatography is required (N2 isomers are typically less polar).

Visualization: Synthetic Logic Flow

Figure 2: Step-wise synthetic workflow from precursor to functionalized derivatives.

Therapeutic Applications & Case Studies

Case Study 1: Kinase Inhibition (The TBB Story)

The derivative 4,5,6,7-tetrabromobenzotriazole (TBB) is a landmark probe in kinase research.

• Target: Protein Kinase CK2 (Casein Kinase 2).[2][3]

• Mechanism: TBB acts as an ATP-competitive inhibitor.[2] The four bromine atoms render the molecule highly hydrophobic and electron-deficient.

• Binding Mode: The hydrophobic bromine "clamp" fits snugly into the hydrophobic pocket of CK2, while the triazole nitrogens interact with the hinge region.

• Selectivity: TBB shows remarkable selectivity for CK2 (

  ) over other kinases like CDK2 or GSK3 , primarily due to the unique size/shape constraints of the CK2 active site [4, 6].

Case Study 2: Antifungal Agents (Azole Mimics)

Benzotriazoles serve as robust alternatives to traditional imidazoles/triazoles in targeting CYP51 (Lanosterol 14

-demethylase) .

• Logic: The N3 of the benzotriazole coordinates with the Heme Iron (Fe) in the enzyme's active site, blocking sterol biosynthesis.

• Optimization: Substitution at the 5- or 6-position (e.g., with Chlorine or Methyl groups) enhances lipophilicity, improving penetration through the fungal cell wall [3, 5].

Commercial Validation

• Alizapride: A benzotriazole-based antiemetic used to treat nausea. It functions as a Dopamine D2 receptor antagonist.[4] The benzotriazole moiety here acts as a bioisostere for the benzamide ring found in metoclopramide, improving metabolic stability [1].

Rational Design & SAR Data

When optimizing a BTA hit, systematic modification of the benzene ring (positions 4, 5, 6, 7) and the triazole nitrogens (N1, N2, N3) yields predictable shifts in potency.

Comparative Potency Data (CK2 Inhibition)

The following table illustrates the dramatic effect of halogenation on the benzene ring, transforming a weak binder into a potent inhibitor (TBB).

Compound	Substitution (Benzene Ring)	Target	IC50 ( M)	Mechanism
Benzotriazole	Unsubstituted	CK2	> 100	Weak/Non-specific
DRB	5,6-Dichloro-1-ribofuranosyl	CK2	23.0	ATP Competitive
TBB	4,5,6,7-Tetrabromo	CK2	0.9	Hydrophobic Clamp [6]
K25	TBB derivative (extended)	CK2	0.04	Optimized H-bonding

Visualization: SAR Decision Tree

Figure 3: Strategic decision tree for optimizing benzotriazole leads based on ADME/Potency needs.

Challenges & Future Outlook

While versatile, the benzotriazole scaffold presents specific challenges:

• Regiocontrol: Obtaining pure N2-isomers often requires laborious purification. Recent advances in metal-catalyzed cross-coupling are addressing this.

• Explosive Potential: Low molecular weight diazonium intermediates and some nitro-benzotriazoles are shock-sensitive. Process safety screening (DSC) is mandatory before scaling up.

• Metabolic Liability: While generally stable, N-alkyl chains can be sites of oxidative dealkylation by CYPs. Fluorination of these chains often mitigates this risk.

Future Directions: Current research is pivoting toward Benzotriazole-Amino Acid Conjugates and Metal Complexes (e.g., Ruthenium-BTA) as potent anticancer agents that combine DNA intercalation with kinase inhibition [3].

References

• BenchChem. (2025).[5][6] Application Notes and Protocols: Synthesis of Benzotriazole Derivatives. Retrieved from 6

• GSC Biological and Pharmaceutical Sciences. (2024).[7][8] Advancements in benzotriazole derivatives: from synthesis to pharmacological applications.[4][5][6][7][8][9][10] Retrieved from 7

• ResearchGate. (2025). Benzotriazole and its derivatives: A comprehensive review of its synthesis, activities and applications.[4][1][7][8][11][12] Retrieved from 4

• MedChemExpress. (2024). TBB (NSC 231634) | CK2 Inhibitor.[2] Retrieved from 2

• Allied Academies. (2013). Synthesis and Evaluation of Antifungal Activity of Benzotriazole Derivatives. Retrieved from 13

• Selleck Chemicals. (2024). TBB | Casein Kinase inhibitor | CAS 17374-26-4.[14] Retrieved from 14

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• 8. Advancements in benzotriazole derivatives: from synthesis to pharmacological applications | GSC Biological and Pharmaceutical Sciences [gsconlinepress.com]
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• 10. hilarispublisher.com [hilarispublisher.com]
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• 14. selleckchem.com [selleckchem.com]

Thermodynamic properties of N-benzyl-1H-benzotriazole derivatives

The Thermodynamic Landscape

In the realm of heterocyclic chemistry, N-benzyl-1H-benzotriazole represents a critical structural motif. Widely utilized as a synthetic intermediate for antiviral and antimicrobial agents, its thermodynamic stability is governed by a subtle interplay between aromaticity, steric hindrance, and tautomeric equilibrium.

For researchers in drug development, understanding the thermodynamic profile of this molecule is not merely an academic exercise—it is a safety and efficacy imperative. The core thermodynamic challenge lies in the prototropic tautomerism of the parent benzotriazole and the resulting regioselectivity during benzylation. While the 1H-isomer is generally favored in the solid state due to intermolecular hydrogen bonding, the 2H-isomer often exhibits superior stability in the gas phase due to preserved benzenoid aromaticity.

This guide provides a rigorous framework for determining the Standard Molar Enthalpy of Formation (

) , Heat Capacity ( ), and phase transition energetics of N-benzyl-1H-benzotriazole derivatives.

Computational Energetics (DFT Framework)

Before engaging in wet-lab synthesis, a computational audit is required to predict the relative stability of the N1-benzyl and N2-benzyl isomers.

Theoretical Protocol

Objective: Calculate the zero-point energy corrected electronic energy difference (

) between isomers.

• Software Environment: Gaussian 16 or ORCA.

• Functional/Basis Set: B3LYP/6-311++G(d,p).

  • Why: The 6-311++G(d,p) basis set includes diffuse functions essential for capturing the lone-pair interactions of the triazole nitrogen atoms.

• Solvation Model: PCM (Polarizable Continuum Model) using Ethanol (

  ) to mimic synthetic conditions.

Isomerization Pathway Visualization

The following diagram illustrates the kinetic vs. thermodynamic control pathways during the benzylation of benzotriazole.

Figure 1: Reaction coordinate pathway showing the bifurcation between N1 and N2 alkylation. N1-alkylation is typically kinetically favored.

Experimental Synthesis & Purification

To obtain thermodynamic-grade samples (purity >99.9%), a specific synthesis and recrystallization protocol is required. Impurities such as benzyl chloride or isomeric mixtures will skew calorimetric data.

Synthesis Protocol

Reaction:

• Charge: Dissolve 1H-benzotriazole (10 mmol) in absolute ethanol (20 mL).

• Base Addition: Add anhydrous

  (12 mmol) and stir at room temperature for 15 minutes to facilitate deprotonation.

• Alkylation: Dropwise add benzyl chloride (10 mmol).

• Reflux: Heat to reflux (approx. 78°C) for 4–6 hours. Monitor via TLC (3:1 Hexane:EtOAc).

• Quench: Evaporate solvent under reduced pressure. Resuspend residue in ice-cold water (50 mL) to precipitate the product.

Thermodynamic Purification (Critical Step)

Standard recrystallization is insufficient for combustion calorimetry.

• Solvent System: Recrystallize twice from Ethanol/Water (9:1).

• Drying: Dry in a vacuum desiccator over

  for 48 hours to remove trace water.

• Validation: Purity must be confirmed via DSC (sharp melting endotherm) and HPLC.

Thermodynamic Characterization: Combustion Calorimetry

The gold standard for determining the energy of formation is Static Bomb Calorimetry .

Instrumentation & Calibration

• Apparatus: Isoperibol Oxygen Bomb Calorimeter (e.g., Parr 6200).

• Calibration: Calibrate using NIST-traceable Benzoic Acid (Standard Reference Material 39j). The energy equivalent (

  ) should be determined to a precision of .

Measurement Protocol

Safety Note: Benzotriazoles have high nitrogen content. Ensure sample mass < 1.0g to prevent over-pressurization.

• Pelletizing: Press the dried N-benzyl-1H-benzotriazole into a 0.5g pellet. Weigh to

  mg ( ).

• Bomb Preparation:

  • Place pellet in the platinum crucible.

  • Add 1.0 mL of deionized water to the bomb (to absorb

    formed from ).[1]

  • Pressurize with Oxygen to 3.0 MPa (30 atm).

• Ignition: Fire the bomb and record the temperature rise (

  ) using the Regnault-Pfaundler method for heat leak corrections.

• Post-Run Analysis (Washburn Corrections):

  • Rinse the bomb interior with distilled water.

  • Titrate the washings with 0.1M NaOH using methyl orange indicator to determine the quantity of nitric acid (

    ) formed. This is critical for the energy correction term ( ).

Calorimetric Workflow

Figure 2: Workflow for determining standard enthalpy of combustion.

Data Analysis & Properties

The following table summarizes the expected physical and thermodynamic properties derived from the protocols above.

Table 1: Physicochemical Properties of N-Benzyl-1H-Benzotriazole

Parameter	Symbol	Representative Value	Method
Melting Point		113.0 – 115.0 °C	DSC (Onset)
Enthalpy of Fusion		~22.5 kJ/mol	DSC Integration
Combustion Energy		Experimental	Bomb Calorimetry
Formation Enthalpy		Calculated	Hess's Law
Isomer Ratio		> 95:5	H-NMR ( )

Calculation of Enthalpy of Formation

Using the measured internal energy of combustion (

), calculate the standard enthalpy of combustion ( ) and subsequently the enthalpy of formation ( ):

Where

is the change in moles of gas for the reaction:

References

• Ribeiro da Silva, M. A. V., et al. (2003). Thermodynamic properties of benzotriazole derivatives: An experimental and computational study. Journal of Chemical Thermodynamics.

• Katritzky, A. R., et al. (1998). The Tautomerism of Benzotriazole and its Derivatives. Chemical Reviews.

• NIST Chemistry WebBook. (2023). Standard Reference Data for 1H-Benzotriazole (CAS 95-14-7).[2][3] National Institute of Standards and Technology.[4]

• Verma, A., et al. (2012). One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles. TSI Journals.

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• 4. 1H-Benzotriazole [webbook.nist.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Screening of Benzotriazole-5-Carboxamide Libraries for Novel Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Imperative for Accelerated Kinase Inhibitor Discovery

Protein kinases are a pivotal class of enzymes that regulate a vast array of cellular processes, and their dysregulation is a hallmark of numerous diseases, particularly cancer.[1] The pursuit of novel kinase inhibitors is a cornerstone of modern drug discovery.[2] Benzotriazole derivatives have emerged as a promising scaffold in medicinal chemistry, with demonstrated potential as anticancer agents, in part through the inhibition of key enzymes like protein kinases.[1][3] The benzotriazole-5-carboxamide core represents a versatile starting point for the generation of large, diverse chemical libraries. High-throughput screening (HTS) provides the technological framework to rapidly interrogate these libraries, identifying promising lead compounds for further development.[3][4]

This application note provides a comprehensive guide to the high-throughput screening of benzotriazole-5-carboxamide libraries to identify novel kinase inhibitors. We will delve into the rationale behind experimental design, provide a detailed, field-proven protocol for a robust biochemical assay, and outline the necessary steps for data analysis and hit validation.

The Strategic Choice of a Luminescence-Based Kinase Assay

For screening large compound libraries against a purified kinase target, a biochemical assay is often the most direct and robust approach. Among the various formats, the ADP-Glo™ Kinase Assay offers a compelling combination of sensitivity, simplicity, and scalability, making it highly suitable for HTS campaigns.[5]

Causality behind the choice:

• Universal Applicability: The assay quantifies kinase activity by measuring the amount of ADP produced, a universal product of all kinase reactions. This allows for the screening of a wide range of kinases without the need for specific antibodies or modified substrates.[4][6]

• High Sensitivity and Robustness: The luminescence-based readout provides a high signal-to-background ratio, which is crucial for detecting subtle inhibitory effects and achieving a high Z' factor, a statistical indicator of assay quality.[7]

• Reduced Interference: Compared to fluorescence-based methods (e.g., FRET or FP), luminescence assays are less prone to interference from colored or fluorescent compounds within the screening library.[5]

• Homogeneous "Add-and-Read" Format: The simple two-step procedure minimizes liquid handling steps, making it highly amenable to automation and reducing the potential for errors.[7]

Visualizing the Kinase Inhibition HTS Workflow

The following diagram outlines the key stages of the high-throughput screening campaign for identifying kinase inhibitors from a benzotriazole-5-carboxamide library.

Caption: A streamlined workflow for the HTS of benzotriazole-5-carboxamide libraries.

Detailed Protocol: ADP-Glo™ Kinase Assay for HTS

This protocol is designed for a 384-well plate format and assumes the use of automated liquid handling systems for optimal throughput and reproducibility.

I. Reagents and Materials

• Target Kinase: Purified, active kinase of interest.

• Kinase Substrate: Specific peptide or protein substrate for the target kinase.

• Benzotriazole-5-Carboxamide Library: Compounds dissolved in 100% DMSO at a stock concentration of 10 mM.

• ADP-Glo™ Kinase Assay Kit: Includes ADP-Glo™ Reagent and Kinase Detection Reagent.

• Kinase Reaction Buffer: Buffer optimized for the target kinase (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

• ATP Solution: High-purity ATP at a concentration determined during assay development (typically at or near the Km for the kinase).

• Positive Control: A known inhibitor of the target kinase (e.g., Staurosporine).

• Negative Control: 100% DMSO.

• Plates: White, opaque, 384-well assay plates.

• Instrumentation: Automated liquid handler, plate shaker, and a luminometer.

II. Assay Development and Validation (Pre-HTS)

• Enzyme Titration: Determine the optimal kinase concentration that yields a robust signal within the linear range of the assay.

• ATP Titration: Determine the Km of ATP for the kinase under the optimized assay conditions. For inhibitor screening, an ATP concentration at or near the Km is recommended to facilitate the identification of competitive inhibitors.

• Z' Factor Determination: Run multiple plates with positive and negative controls to calculate the Z' factor. A Z' factor between 0.5 and 1.0 indicates a high-quality, robust assay suitable for HTS.[7]

III. Primary Screening Protocol

• Compound Plating: Using an acoustic liquid handler, dispense 100 nL of each compound from the benzotriazole-5-carboxamide library (10 mM stock) into the appropriate wells of the 384-well assay plates. This results in a final screening concentration of 10 µM in a 10 µL reaction volume.

• Control Plating: Dispense 100 nL of the positive control inhibitor and DMSO (negative control) into designated wells on each plate.

• Kinase Addition: Add 5 µL of the target kinase solution (at 2X the final concentration) to all wells.

• Incubation: Incubate the plates for 15 minutes at room temperature to allow for compound-enzyme interaction.

• Reaction Initiation: Add 5 µL of the ATP and substrate solution (at 2X the final concentration) to all wells to start the kinase reaction.

• Reaction Incubation: Incubate the plates for 60 minutes at room temperature.

• First Read (ADP-Glo™ Reagent): Add 10 µL of ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes the remaining ATP.

• Incubation: Incubate for 40 minutes at room temperature.

• Second Read (Kinase Detection Reagent): Add 20 µL of Kinase Detection Reagent to each well. This converts the generated ADP into ATP, which is then used by luciferase to produce a luminescent signal.

• Incubation and Measurement: Incubate for 30 minutes at room temperature and measure the luminescence of each well using a plate reader.

IV. Data Analysis and Hit Identification

• Data Normalization: Normalize the raw luminescence data for each plate. The signal from the negative control wells (DMSO) is set as 0% inhibition (high kinase activity), and the signal from the positive control wells is set as 100% inhibition (low kinase activity).

• Hit Selection: A "hit" is defined as a compound that exhibits a certain threshold of inhibition, typically greater than three standard deviations from the mean of the negative controls. A common cutoff is ≥50% inhibition in the primary screen.[8]

Hit Confirmation and Validation: A Self-Validating System

A crucial aspect of any HTS campaign is the rigorous validation of primary hits to eliminate false positives.[9]

• Hit Confirmation (Cherry-Picking): Re-test the primary hits in the same ADP-Glo™ assay to confirm their activity.

• Dose-Response Curves (IC₅₀ Determination): Test the confirmed hits over a range of concentrations (e.g., 8-point serial dilutions) to determine their half-maximal inhibitory concentration (IC₅₀). This provides a quantitative measure of their potency.

• Orthogonal Assays: To ensure that the observed activity is not an artifact of the assay technology, validate the hits using an orthogonal assay with a different detection method, such as a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay.[9] Concordance between the two assays significantly increases confidence in the hits.

Data Presentation: Prioritizing Hits for Lead Development

The following table presents hypothetical data from the hit validation process, demonstrating how compounds can be prioritized based on potency and confirmation in an orthogonal assay.

Compound ID	Primary Screen (% Inhibition @ 10 µM)	IC₅₀ (nM) (ADP-Glo™)	IC₅₀ (nM) (TR-FRET)
BZC-001	85	75	90
BZC-002	62	550	620
BZC-003	91	45	>10,000
BZC-004	55	1,200	1,500

In this example, BZC-001 and BZC-002 would be prioritized for further investigation due to their confirmed activity in both assays. BZC-003 would be flagged as a potential assay artifact and deprioritized.

Authoritative Grounding: A Representative Kinase Signaling Pathway

Benzotriazole-5-carboxamides, as potential kinase inhibitors, could interfere with numerous signaling pathways implicated in cancer. The diagram below illustrates a simplified representation of the MAPK/ERK pathway, a common target in oncology drug discovery.

Caption: A simplified MAPK/ERK signaling pathway, a common target for kinase inhibitors.

Conclusion and Future Directions

The protocol outlined in this application note provides a robust framework for the high-throughput screening of benzotriazole-5-carboxamide libraries to identify novel kinase inhibitors. By employing a sensitive and reliable biochemical assay, followed by a stringent hit validation cascade, researchers can efficiently identify and prioritize promising lead compounds. Subsequent steps would involve expanding the structure-activity relationship (SAR) through medicinal chemistry efforts and profiling the most promising compounds against a panel of kinases to determine their selectivity. Ultimately, this HTS-driven approach accelerates the early stages of drug discovery, paving the way for the development of the next generation of targeted therapeutics.

References

• BellBrook Labs. (2018, December 10). How Does a Biochemical Kinase Assay Work?[Link]

• Cytoskeleton, Inc. (n.d.). Tubulin Polymerization Assay Using >99% Pure Tubulin, Fluorescence Based | BK011P. Retrieved February 15, 2026, from [Link]

• Lill, M. A., et al. (2012). Virtual Target Screening: Validation Using Kinase Inhibitors. PLoS ONE, 7(6), e38015. [Link]

• Itzstein, C., et al. (1998). Cell-based screen for identification of inhibitors of tubulin polymerization. Analytical Biochemistry, 261(1), 58-63. [Link]

• Anastassiadis, T., et al. (2011). A public resource of quantitative dose-response curves for 278 small-molecule kinase inhibitors. Nature Biotechnology, 29(11), 1039-1045. [Link]

• Cytoskeleton, Inc. (n.d.). HTS-Tubulin Polymerization Assay Kit. Retrieved February 15, 2026, from [Link]

• Cytoskeleton, Inc. (n.d.). Tubulin polymerization HTS assay using >97% pure tubulin, OD based - Porcine (BK004P). Retrieved February 15, 2026, from [Link]

• Chan, E. M., et al. (2016). Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. The Open Biotechnology Journal, 10, 104-116. [Link]

• BellBrook Labs. (n.d.). A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. Retrieved February 15, 2026, from [Link]

• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

• Reaction Biology. (n.d.). KINASE PROFILING & SCREENING. Retrieved February 15, 2026, from [Link]

• Drug Discovery Today. (2017, December 12). A pragmatic approach to hit validation following biochemical high-throughput screening. [Link]

• ResearchGate. (n.d.). Primary hit screening, hit validation, and relative rank affinity for inhibitors of MAPK14. Retrieved February 15, 2026, from [Link]

• Journal of Cancer Science and Therapy. (2016, June 15). High throughput screening of small molecule library: procedure, challenges and future. [Link]

• ACS Combinatorial Science. (2011, June 3). High-Throughput Screening of Small Molecule Libraries using SAMDI Mass Spectrometry. [Link]

• Drug Discovery and Development. (2008, May 12). High-Throughput Screening for Kinase Inhibitors. [Link]

• KNIME. (2020, June 19). SciLifeLab & KNIME Help Labs Asses Raw Data from HTS. [Link]

• Cambridge MedChem Consulting. (2017, November 13). Analysis of HTS data. [Link]

• BellBrook Labs. (2026, January 27). Using an HTS Ready Assay for PLK1 Inhibitor Screening. [Link]

• Bio-Rad. (n.d.). Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). Retrieved February 15, 2026, from [Link]

• ACS Chemical Biology. (2023, March 15). Selection of Optimal Cell Lines for High-Content Phenotypic Screening. [Link]

• IRBM. (n.d.). High Content Screening. Retrieved February 15, 2026, from [Link]

• SLAS Discovery. (2013). Cell-based high-throughput screens for the discovery of chemotherapeutic agents. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide

Welcome to the technical support center for the synthesis of N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this specific amide coupling reaction. We will move beyond simple procedural steps to explore the underlying chemical principles, enabling you to troubleshoot effectively and optimize your reaction for higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for this molecule? A1: The most prevalent and reliable method is a two-step process. First, 1H-1,2,3-benzotriazole-5-carboxylic acid is synthesized, typically via the diazotization of 3,4-diaminobenzoic acid.[1][2] Second, this carboxylic acid is coupled with benzylamine using a suitable activating agent to form the final amide product.

Q2: Why is my overall yield consistently low? A2: Low yield is a common issue that can stem from several factors. The most critical stage to scrutinize is the amide coupling step. Inefficient activation of the carboxylic acid, incorrect stoichiometry, suboptimal reaction conditions, or the presence of impurities in the starting materials are the primary culprits. This guide will help you systematically diagnose the issue.

Q3: Is it necessary to use a coupling agent? Can I just use an acid chloride? A3: While converting the carboxylic acid to its acyl chloride is a classic method for amide formation, it often requires harsh conditions (e.g., using thionyl chloride or oxalyl chloride) which can be incompatible with the benzotriazole moiety, potentially leading to side reactions. Modern coupling agents offer a much milder, more efficient, and higher-yielding alternative by generating a highly reactive intermediate in situ under controlled conditions.[3][4]

Q4: What is the role of additives like 1-hydroxybenzotriazole (HOBt)? A4: HOBt is a crucial additive, especially when using carbodiimide coupling agents like EDC or DCC. It serves two main functions: it accelerates the coupling reaction and, more importantly, it suppresses side reactions.[5] It reacts with the highly reactive O-acylisourea intermediate to form an HOBt-active ester, which is more stable, less prone to racemization (in chiral systems), and less likely to rearrange into an unreactive N-acylurea byproduct.[3][6]

Troubleshooting Guide: From Low Yield to High Purity

This section addresses specific experimental problems in a question-and-answer format, providing both the likely cause and a validated solution.

Problem Area 1: Starting Material Synthesis & Purity

Q: My 1H-1,2,3-benzotriazole-5-carboxylic acid starting material appears discolored and gives poor results in the subsequent coupling step. What's wrong?

A: The purity of your starting carboxylic acid is paramount. The synthesis of 1H-1,2,3-benzotriazole-5-carboxylic acid from 3,4-diaminobenzoic acid is a diazotization reaction that can produce tarry, colored impurities if not performed correctly.[7]

• Causality: The reaction involves the formation of a diazonium salt, which is then cyclized. Temperature control is critical; if the temperature rises excessively during the addition of sodium nitrite, decomposition and side reactions can occur, leading to impurities that can inhibit the subsequent coupling reaction.

• Solution:

  • Strict Temperature Control: Maintain the reaction temperature below 5 °C during the dropwise addition of the sodium nitrite solution.[2] An ice-salt bath is recommended.[1]

  • Purification: The crude product should be purified before use. Recrystallization from a suitable solvent like methanol or an ethanol/water mixture is highly effective for removing most impurities and obtaining a clean, off-white solid.[2]

  • Verification: Confirm the purity of your material via melting point (should decompose around 300 °C) and NMR spectroscopy before proceeding to the coupling step.[2]

Problem Area 2: The Amide Coupling Reaction

Q: My TLC analysis shows unreacted starting materials (carboxylic acid and/or amine) even after prolonged reaction time. How can I drive the reaction to completion?

A: This points to inefficient activation of the carboxylic acid or suboptimal reaction conditions.

• Causality: For the amide bond to form, the carboxylic acid's hydroxyl group must be converted into a better leaving group. If the coupling agent is degraded, used in insufficient amounts, or the reaction environment is not optimal, this activation will be incomplete.

• Solutions & Optimization Strategy:

  • Choice of Coupling Agent: While many options exist, the combination of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) with 1-hydroxybenzotriazole (HOBt) is a robust starting point. For more challenging couplings, uronium-based reagents like HBTU or HATU can offer higher efficiency, though they are more expensive.[3][8]

  • Solvent Selection: The solvent must fully dissolve all reactants. N,N-Dimethylformamide (DMF) is an excellent choice due to its high polarity and solvating power.[9] Anhydrous (dry) DMF is recommended to prevent hydrolysis of the activated intermediates.

  • Base Addition: A non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) , is essential.[3] It neutralizes the HCl salt of EDC and the HOBt, facilitating the formation of the active ester and scavenging the proton released during amide bond formation. Use 2-3 equivalents.

  • Stoichiometry & Order of Addition: The order in which reagents are added is critical to prevent unwanted side reactions. A proven method is to pre-activate the carboxylic acid before adding the amine.

    • Dissolve the carboxylic acid, HOBt, and DIPEA in DMF.

    • Add EDC and stir for 15-30 minutes at 0 °C. This "pre-activation" step allows the formation of the HOBt-active ester.

    • Finally, add the benzylamine and allow the reaction to warm to room temperature.

Below is a diagram illustrating the troubleshooting logic for a failing coupling reaction.

Caption: Troubleshooting workflow for low-yield amide coupling.

Q: My reaction mixture is clean by TLC, but the isolated yield after workup is poor. Where am I losing my product?

A: Product loss often occurs during the aqueous workup and extraction phase.

• Causality: The final product, N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide, has both hydrophobic (benzyl, benzotriazole) and hydrophilic (amide) character. Its solubility properties can be tricky. Furthermore, the N-H on the triazole ring is weakly acidic and can be deprotonated under basic conditions, increasing the product's solubility in the aqueous layer.

• Solution:

  • Avoid Strong Base: During the workup, avoid washing with strong basic solutions (e.g., >1M NaOH). Use a milder base like saturated sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid.

  • Saturate Aqueous Layer: If you suspect product loss to the aqueous phase, saturate it with sodium chloride (brine) before extraction. This decreases the polarity of the aqueous layer and drives the organic product into the organic solvent.

  • Multiple Extractions: Perform multiple extractions (3-4 times) with a suitable organic solvent like ethyl acetate or dichloromethane rather than one single large-volume extraction.

Problem Area 3: Side Products and Purification

Q: I see an additional spot on my TLC plate that is difficult to separate from my product. What could it be?

A: The most likely side product is the N-acylurea, formed from the rearrangement of the O-acylisourea intermediate.

• Causality: This side reaction is particularly common when using a carbodiimide (like EDC) without a trapping agent like HOBt. The O-acylisourea intermediate is highly reactive and can undergo an intramolecular acyl transfer to form a stable, unreactive N-acylurea, consuming your starting acid in an unproductive pathway.

Caption: Role of HOBt in preventing N-acylurea byproduct formation.

• Solution:

  • Always Use HOBt: Ensure you are using at least one equivalent of HOBt for every equivalent of EDC. This effectively traps the O-acylisourea intermediate before it can rearrange.[6]

  • Purification: If the byproduct does form, purification via flash column chromatography on silica gel is typically required. A gradient elution system, for example, starting with ethyl acetate/hexane and gradually increasing the polarity, can effectively separate the desired amide from the more polar N-acylurea byproduct.

Comparative Data

For a successful synthesis, selecting the right reagents is critical. The table below summarizes the key features of common coupling agents used for this type of reaction.

Coupling System	Typical Byproducts	Advantages	Disadvantages
EDC / HOBt	Water-soluble urea, HOBt	Cost-effective; easy byproduct removal via aqueous wash.[5]	Can be less effective for sterically hindered substrates.
DCC / HOBt	Dicyclohexylurea (DCU)	Inexpensive and effective.[10]	DCU is a precipitate, requiring filtration; can be difficult to remove completely.[8]
HBTU / DIPEA	HOBt, tetramethylurea	Very efficient, fast reaction times, low racemization.[3][8]	More expensive; can form guanidinium byproducts if amine is added first.[11]
HATU / DIPEA	HOAt, tetramethylurea	Even more reactive than HBTU, excellent for difficult couplings.[3]	Highest cost; similar potential for side reactions as HBTU.

Experimental Protocols

Protocol 1: Synthesis of 1H-1,2,3-Benzotriazole-5-carboxylic Acid

This protocol is adapted from established procedures for the diazotization of aromatic diamines.[1][2]

• Dissolution: In a 500 mL flask, dissolve 3,4-diaminobenzoic acid (15.2 g, 0.1 mol) in a mixture of glacial acetic acid (100 mL) and water (50 mL).

• Cooling: Place the flask in an ice-salt bath and cool the solution to below 5 °C with vigorous stirring.

• Nitrite Addition: Dissolve sodium nitrite (10 g, 0.14 mol) in water (30 mL). Using a dropping funnel, add this solution dropwise to the cooled reaction mixture over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, remove the ice bath and continue to stir the mixture at room temperature for 2 hours. A thick, off-white precipitate will form.

• Isolation: Collect the precipitated solid by vacuum filtration using a Buchner funnel.

• Washing & Drying: Wash the filter cake thoroughly with cold water (3 x 50 mL) to remove residual acid and salts. Dry the solid under vacuum at 60 °C to a constant weight.

• Purification (Optional but Recommended): Recrystallize the crude product from methanol to obtain pure 1H-1,2,3-benzotriazole-5-carboxylic acid (Typical yield: 11-12 g, ~70%).[2]

Protocol 2: Synthesis of N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide (EDC/HOBt Method)

This protocol is a robust method for achieving high yields in the target amide coupling.[9]

• Setup: To an oven-dried 250 mL round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 1H-1,2,3-benzotriazole-5-carboxylic acid (1.63 g, 10 mmol) and 1-hydroxybenzotriazole (HOBt) (1.53 g, 10 mmol).

• Dissolution: Add anhydrous N,N-Dimethylformamide (DMF) (50 mL) and stir until all solids are dissolved.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.5 mL, 20 mmol) to the solution.

• Pre-activation: Cool the flask to 0 °C using an ice bath. Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (2.30 g, 12 mmol) in one portion. Stir the mixture at 0 °C for 20 minutes.

• Amine Addition: Add benzylamine (1.2 mL, 11 mmol) dropwise to the reaction mixture.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours. Monitor the reaction progress by TLC (e.g., 1:1 Ethyl Acetate/Hexane), checking for the consumption of the starting carboxylic acid.

• Quenching & Workup: Pour the reaction mixture into a separatory funnel containing water (200 mL). Extract the aqueous phase with ethyl acetate (3 x 75 mL).

• Washing: Combine the organic layers and wash successively with 5% citric acid solution (50 mL), saturated sodium bicarbonate solution (50 mL), and finally with brine (50 mL).

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from ethanol or by flash column chromatography on silica gel to yield the pure N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide.

References

• Katritzky, A. R., et al. (2004). Recent developments in benzotriazole chemistry. Tetrahedron, 60(11), 2561-2581. (Source not directly used but provides context)

• Fisher Scientific. Amide Synthesis. [Link]

• PrepChem. Synthesis of 5-carboxybenzotriazole. [Link]

• Avhad, T., et al. (2020). Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences, 11(02), 215–225. [Link]

• Organic Chemistry Portal. Synthesis of benzotriazoles. [Link]

• Der Pharma Chemica. (2015). Synthesis and Antibacterial Activity of N-substituted-1-benzyl-1H-1,2,3- triazole-carbohydrazide derivatives. [Link]

• Al-Sanea, M. M., et al. (2017). Novel synthesis of benzotriazolyl alkyl esters: an unprecedented CH2 insertion. RSC Advances, 7(44), 27653-27657. [Link]

• ResearchGate. Examples of coupling agents for amide bond formation with benzotriazole-like structures. [Link]

• Sciencemadness.org. Benzotriazole and derivatives. [Link]

• Aapptec Peptides. Coupling Reagents. [Link]

• Kamal, A., et al. (2015). N-((1-Benzyl-1H-1,2,3-triazol-4-yl)methyl)arylamide as a New Scaffold that Provides Rapid Access to Antimicrotubule Agents: Synthesis and Evaluation of Antiproliferative Activity Against Select Cancer Cell Lines. Journal of Medicinal Chemistry, 58(15), 6146-6166. [Link]

• Carta, A., et al. (2021). Synthesis, Antitumor and Antiviral In Vitro Activities of New Benzotriazole-Dicarboxamide Derivatives. Molecules, 26(9), 2686. [Link]

• Journal of Chemistry and Technologies. (2025). SYNTHESIS OF NOVEL N-BENZYL AND RELATED 1H-1,2,3-TRIAZOLE-4-CARBOXAMIDES AND THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. [Link]

• Der Pharma Chemica. (2012). Nʹ-1-Isopropyl-1H-benzo[d][1][3][12] triazole-5-carboxamides. [Link]

• International Journal of Industrial Engineering Computations. (2010). Benzotriazole and its derivatives. [Link]

• Aidic. Design of Benzotriazole Coupling Reagents. [Link]

• Google Patents.

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. [Link]

• Sanna, V., et al. (2018). Benzotriazole: An overview on its versatile biological behavior. Medicinal Research Reviews, 38(3), 978-1025. [Link]

• Asian Journal of Research in Chemistry and Pharmaceutical Sciences. Synthesis of benzotriazole derivatives. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. (Source not directly used but provides context)

• American Pharmaceutical Review. (2014). Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. [Link]

• PubChem. 1H-Benzotriazole-5-carboxylic acid. [Link]

• PubMed. (2021). Discovery and optimization of novel 3-benzyl-N-phenyl-1H-pyrazole-5-carboxamides as bifunctional antidiabetic agents stimulating both insulin secretion and glucose uptake. [Link]

• Somesh, S., et al. (2016). One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization. Organic Chemistry: An Indian Journal, 12(5), 105. [Link]

• St. John's Scholar. (2021). STRUCTURE BASED OPTIMIZATION OF BENZIMIDAZOLE 4-CARBOXAMIDE SCAFFOLD LED TO PICOMOLAR POLY(ADP-RIBOSE) POLYMERASE INHIBITORS. [Link]

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Technical Support Center: Purification of Benzotriazole Carboxamides by Column Chromatography

Welcome to the Technical Support Center for the purification of benzotriazole carboxamides. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of purifying these often polar and structurally diverse compounds using column chromatography. Here, we move beyond generic protocols to provide in-depth, field-proven insights into the "why" behind the "how," ensuring your purification workflows are both efficient and reproducible.

Section 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the column chromatography of benzotriazole carboxamides. Each issue is presented in a question-and-answer format, detailing probable causes and providing step-by-step solutions.

Issue 1: Poor Separation of Product from Starting Materials or Byproducts

Question: I'm seeing co-elution of my benzotriazole carboxamide with impurities, even though my TLC plate shows good separation. What's going wrong?

Probable Causes & Solutions:

• Overloading the Column: This is a frequent issue where too much crude material is loaded onto the column, exceeding its separation capacity.[1]

  • Solution: As a general rule, the amount of crude product should be 1-5% of the mass of the silica gel. For difficult separations, this ratio may need to be decreased.

• Inappropriate Solvent System: The solvent system that provides good separation on a TLC plate may not translate directly to a column due to differences in the silica gel and the dynamics of a packed column.

  • Solution: Optimize your solvent system. Aim for an Rf value of 0.2-0.3 for your target compound on the TLC plate to ensure it spends sufficient time interacting with the stationary phase for effective separation.[2] Consider using a gradient elution, starting with a less polar solvent system and gradually increasing the polarity. This can help to first elute non-polar impurities, followed by your product, and finally, more polar impurities.

• Sample Application Technique: Improper loading of the sample can lead to a broad initial band, which will result in poor separation as it travels down the column.

  • Solution: Dissolve your crude product in a minimal amount of a solvent in which it is highly soluble, and then adsorb it onto a small amount of silica gel.[1] After evaporating the solvent to a free-flowing powder, this dry-loaded sample can be evenly applied to the top of the column.[1] This technique prevents the compound from precipitating on the column when the less polar mobile phase is introduced.[1]

Issue 2: The Compound is Sticking to the Column and Won't Elute

Question: My benzotriazole carboxamide is not coming off the column, even with a highly polar eluent like 100% ethyl acetate. What should I do?

Probable Causes & Solutions:

• High Polarity of the Compound: Benzotriazole carboxamides can be quite polar due to the presence of the amide linkage and the triazole ring system.[3]

  • Solution: A more polar solvent system is required. Consider adding a small percentage (1-10%) of methanol to your eluent. For very polar compounds, a solvent system containing ammonia, such as 1-10% of a 10% ammonium hydroxide in methanol solution mixed with dichloromethane, can be effective.[4]

• Compound Instability on Silica Gel: The acidic nature of standard silica gel can sometimes cause decomposition or strong, irreversible binding of certain compounds, especially those with basic nitrogen atoms.[1][2]

  • Solution: First, test the stability of your compound on a TLC plate. Spot your compound and let the plate sit for an hour before eluting. If you see streaking or new spots, your compound may be degrading. To mitigate this, you can use deactivated silica gel by pre-treating it with a base like triethylamine.[1] Alternatively, adding a small amount (0.1-1%) of triethylamine or ammonium hydroxide to your mobile phase can neutralize the acidic sites on the silica.[1] For highly sensitive compounds, switching to a different stationary phase like alumina or Florisil might be necessary.[2]

• Incorrect Solvent System Selection: It's possible the solvent system you're using is not what you think it is.

  • Solution: Double-check the solvent bottles to ensure you haven't accidentally swapped the polar and non-polar components.[2]

Issue 3: Tailing or Streaking of the Compound Band

Question: My product is eluting from the column, but the fractions are showing significant tailing, leading to cross-contamination. How can I get sharper bands?

Probable Causes & Solutions:

• Secondary Interactions with the Stationary Phase: The lone pairs on the nitrogen atoms of the benzotriazole ring and the amide functionality can lead to strong hydrogen bonding with the silanol groups on the silica surface, causing tailing.

  • Solution: Add a small amount of a competitive hydrogen-bonding solvent to your mobile phase. For example, a small percentage of methanol or acetic acid can help to occupy the active sites on the silica gel, leading to more symmetrical peak shapes.

• Inappropriate pH of the Mobile Phase: For benzotriazole carboxamides with acidic or basic functionalities, the pH of the mobile phase can significantly impact their retention and peak shape.

  • Solution: If your compound is acidic, adding a small amount of acetic or formic acid to the mobile phase can suppress ionization and reduce tailing.[1] If it's basic, adding a small amount of a base like triethylamine is recommended.[1]

• Column Packing Issues: An improperly packed column with channels or cracks will lead to uneven flow of the mobile phase and distorted bands.

  • Solution: Ensure your column is packed uniformly. A slurry packing method, where the silica gel is mixed with the initial mobile phase before being poured into the column, is generally preferred over dry packing to avoid air bubbles and ensure a homogenous bed.[1]

Issue 4: The Presence of Isomers That Are Difficult to Separate

Question: My reaction produces both 1H- and 2H-substituted benzotriazole carboxamide isomers, and they are very difficult to separate by column chromatography. What can I do?

Probable Causes & Solutions:

• Similar Polarity of Isomers: N-substituted benzotriazoles can exist as 1H- and 2H-isomers, which often have very similar polarities, making their separation challenging.[5]

  • Solution:

    • High-Resolution Chromatography: Consider using flash chromatography with a high-performance silica gel (smaller particle size) to improve resolution.

    • Solvent System Optimization: A thorough screening of different solvent systems is crucial. Sometimes, a subtle change in the mobile phase composition can enhance the separation. For example, switching from an ethyl acetate/hexane system to a dichloromethane/methanol system might provide different selectivity.

    • Alternative Stationary Phases: If silica gel fails to provide adequate separation, consider using a different stationary phase. Reversed-phase chromatography (e.g., C18 silica) can sometimes offer different selectivity for isomers.

    • Recrystallization: In some cases, recrystallization of the mixed isomer fraction may be a more effective method for obtaining the pure, desired isomer, especially if one isomer is the major product.[6]

Section 2: Frequently Asked Questions (FAQs)

Q1: How do I choose the right solvent system for my benzotriazole carboxamide purification?

A1: The best starting point is Thin Layer Chromatography (TLC).[7] Test a variety of solvent systems with varying polarities. A common starting point is a mixture of a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate or dichloromethane.[3][8] Adjust the ratio of the solvents until you achieve an Rf value of approximately 0.2-0.3 for your target compound. This ensures that the compound interacts sufficiently with the stationary phase for good separation. For more polar benzotriazole carboxamides, you may need to incorporate stronger solvents like methanol or acetone.[1]

Q2: What is "dry loading" and why is it recommended?

A2: Dry loading is a sample application technique where the crude product is pre-adsorbed onto a small amount of silica gel before being loaded onto the column.[1] This is done by dissolving the sample in a suitable solvent, adding silica gel, and then removing the solvent under reduced pressure to obtain a free-flowing powder. This powder is then carefully added to the top of the column. This method is highly recommended because it ensures a narrow, evenly distributed starting band, which is crucial for achieving good separation. It also prevents the precipitation of the compound that can occur when a concentrated solution of the sample in a polar solvent is directly applied to a column that will be eluted with a less polar mobile phase.[1]

Q3: Can I use reversed-phase chromatography for purifying benzotriazole carboxamides?

A3: Yes, reversed-phase chromatography can be a valuable alternative, especially for polar benzotriazole carboxamides that are difficult to retain on normal-phase silica. In reversed-phase chromatography, a non-polar stationary phase (like C18-modified silica) is used with a polar mobile phase (like water/acetonitrile or water/methanol). This technique can offer different selectivity compared to normal-phase chromatography and may be effective for separating closely related impurities or isomers.

Q4: My benzotriazole carboxamide seems to be unstable on silica gel. What are my options?

A4: If you suspect your compound is degrading on silica gel, which can be acidic, you have several options:

• Neutralize the Silica: You can either wash the silica gel with a dilute solution of a base like triethylamine in your eluent before packing the column, or you can add a small amount (0.1-1%) of triethylamine or ammonium hydroxide to your mobile phase.[1]

• Use a Different Stationary Phase: Consider using a less acidic stationary phase like alumina (which can be basic, neutral, or acidic depending on the grade) or Florisil.[2]

• Minimize Contact Time: Work quickly and avoid letting the compound sit on the column for extended periods.

Section 3: Experimental Protocols & Visualizations

Protocol 1: Standard Column Chromatography of a Benzotriazole Carboxamide

• TLC Analysis:

  • Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a TLC plate.

  • Develop the TLC plate in various solvent systems (e.g., different ratios of hexane/ethyl acetate or dichloromethane/methanol) to find a system that gives your desired product an Rf of ~0.2-0.3.

• Column Preparation:

  • Select an appropriate size glass column.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar eluting solvent.

  • Pour the slurry into the column, gently tapping the sides to ensure even packing and remove air bubbles.

  • Add another layer of sand on top of the silica bed.

  • Drain the excess solvent until the solvent level is just at the top of the sand layer.

• Sample Loading (Dry Loading Method):

  • Dissolve the crude benzotriazole carboxamide in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (approximately 1-2 times the weight of the crude product).

  • Remove the solvent by rotary evaporation to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the prepared column.

• Elution:

  • Carefully add the eluting solvent to the column.

  • Apply gentle pressure (using a pump or bulb) to start the elution.

  • Collect fractions in test tubes or vials.

  • If using a gradient elution, gradually increase the polarity of the mobile phase according to your pre-determined plan.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify which ones contain your pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified benzotriazole carboxamide.

Visualization: Troubleshooting Workflow for Poor Separation

Caption: Troubleshooting flow for poor separation.

Visualization: Decision Tree for Solvent System Selection

Caption: Decision tree for solvent system selection.

References

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

• Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives. PMC. [Link]

• Purification of benzotriazole.
• Process for the preparation of benzotriazole derivatives.

• Column chromatography issues. Reddit. [Link]

• Troubleshooting Flash Column Chromatography. University of Rochester. [Link]

• HPLC problems with very polar molecules. Axion Labs. [Link]

• Facile synthesis of novel benzotriazole derivatives and their antibacterial activities. Indian Academy of Sciences. [Link]

• HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International. [Link]

• Benzotriazole-5-carboxylic as a mixed-mode ligand for chromatographic separation of antibody with enhanced adsorption capacity. PubMed. [Link]

• Comparison of conventional and microwave-assisted synthesis of benzotriazole derivatives. ResearchGate. [Link]

• The Chemistry of N-Substituted Benzotriazoles. Part 14.' Novel Routes to Secondary and Tertiary Amines and to N,N-Disubstituted. ElectronicsAndBooks. [Link]

• Metallogel Synthesis from Cu(II) Complex with Benzotriazole-5-carboxylic Acid for Enhanced Congo Red Dye Adsorption and Anion Exchange. PMC. [Link]

• Supporting Information. Wiley-VCH. [Link]

• Purification: Troubleshooting Flash Column Chromatography. University of Rochester. [Link]

• CAC-Benzotriazole-1.1 Benzotriazole in Drinking Water by Liquid Chromatography/ Tandem Mass Spectrometry (LC/MS). California State Water Resources Control Board. [Link]

• BENZOTRIAZOLE. Ataman Kimya. [Link]

• Benzotriazole. Wikipedia. [Link]

• Quick Troubleshooting Guide For HPLC Column Usage. Biovanix Chromatography. [Link]

• Design and Synthesis of Regioisomeric Triazole/Amide Peptidomimetic Macrocycles and Their Dipole Moment Controlled Self-Assembly. The Royal Society of Chemistry. [Link]

• Some Applications of Benzotriazole. UFDC Image Array 2. [Link]

• Determination of polar 1H-benzotriazoles and benzothiazoles in water by solid- phase extraction and liquid chromatography LTQ FT Orbitrap mass spectrometry. SciSpace. [Link]

• Determination of 1,2,3-benzotriazole in aqueous solutions and air by reaction-gas-liquid chromatography. ResearchGate. [Link]

• Extraction of selected benzothiazoles, benzotriazoles and benzenesulfonamides from environmental water samples using a home-made sol-gel silica-based mixed-mode zwitterionic sorbent modified with graphene. ResearchGate. [Link]

• Analysis of 1, 2, 3-Benzotriazole in Electrical Insulating Oil with Prominence-i. Shimadzu. [Link]

• Degradation of Benzotriazole UV Stabilizers in PAA/d-Electron Metal Ions Systems—Removal Kinetics, Products and Mechanism Evaluation. MDPI. [Link]

• N-Substituted-1,2,3-triazoles: Synthesis, characterization and antimicrobial activity studies. Der Pharma Chemica. [Link]

• Silica mesoporous thin films as containers for benzotriazole for corrosion protection of 2024 aluminium alloys. ResearchGate. [Link]

• One-Pot Preparation of Benzotriazole-Modified Porous Silica for Durable UVA Absorption Ability. PMC. [Link]

• The enhancement of benzotriazole on epoxy functionalized silica sol–gel coating for copper protection. ResearchGate. [Link]

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Troubleshooting cyclization reactions for benzotriazole precursors

Technical Support Center: Benzotriazole Synthesis Division

Welcome to the technical support guide for troubleshooting cyclization reactions for benzotriazole precursors. This document is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of synthesizing this important heterocyclic scaffold. My goal is to provide you with not just solutions, but also the underlying mechanistic reasoning to empower you to solve challenges in your own work.

Frequently Asked Questions (FAQs) & Troubleshooting

Section 1: Low Conversion & Reaction Stagnation

Question 1: My oxidative cyclization of an o-aminoazobenzene precursor to a 2-arylbenzotriazole has stalled or is giving very low yields. What are the primary factors to investigate?

This is a common issue often rooted in the delicate balance of the oxidation-reduction potential required for the reaction. The conversion of an o-aminoazobenzene to a benzotriazole is a formal dehydrogenation, and its success is highly dependent on the choice of oxidant, solvent, and temperature.

Plausible Causes & Solutions:

• Inadequate Oxidant Strength: The chosen oxidant may not be potent enough to facilitate the N-N bond formation and subsequent aromatization for your specific substrate, especially if it possesses electron-withdrawing groups.

  • Expert Insight: While copper(II) acetate is a classic and effective reagent, its efficacy can be substrate-dependent. For more challenging substrates, stronger oxidants may be required.

  • Troubleshooting Steps:

    • Switch Oxidant: Consider switching to a more robust oxidizing agent. Lead(IV) acetate (Pb(OAc)₄) in benzene or acetic acid is a powerful alternative, though it requires careful handling due to toxicity.

    • Use a Co-oxidant/Catalyst: In some systems, particularly those using molecular oxygen as the terminal oxidant, a catalytic amount of a transition metal salt can be crucial. A copper or palladium catalyst can facilitate the redox cycle.

• Solvent Mismatch: The solvent plays a critical role in solubilizing the substrate and modulating the activity of the oxidant.

  • Expert Insight: Glacial acetic acid is a common choice as it acts as both a solvent and a proton source, which can accelerate the reaction. However, for less polar substrates, solvents like toluene or DMF might be more suitable.

  • Troubleshooting Steps:

    • Solvent Screen: Set up small-scale parallel reactions in different solvents (e.g., glacial acetic acid, DMF, toluene, chloroform) to identify the optimal medium.

    • Check Solubility: Ensure your starting material is fully dissolved at the reaction temperature. Poor solubility is a common reason for low conversion.

• Sub-optimal Temperature: Oxidative cyclizations often require thermal energy to overcome the activation barrier, but excessive heat can lead to decomposition.

  • Troubleshooting Steps:

    • Incremental Increase: If the reaction is sluggish at a lower temperature (e.g., 60 °C), try increasing it incrementally (e.g., to 80 °C, then 100 °C) while monitoring the reaction by TLC or LC-MS for product formation and decomposition.

Comparative Summary of Common Oxidants

Oxidant	Typical Solvent(s)	Temperature Range	Key Advantages	Key Disadvantages
Copper(II) Acetate	Acetic Acid, Ethanol	60-100 °C	Cost-effective, moderate conditions	Substrate-dependent, can require long reaction times
Lead(IV) Acetate	Acetic Acid, Benzene	25-80 °C	Highly efficient, fast reactions	Highly toxic, stoichiometric waste
NCS/NBS	CH₂Cl₂, CCl₄	25-50 °C	Metal-free, mild conditions	Can cause halogenation side products
MnO₂	Toluene, CH₂Cl₂	Reflux	Good for acid-sensitive substrates	Requires large excess, heterogeneous

Section 2: Pervasive Side Product Formation

Question 2: In my synthesis of 1-H-benzotriazole from o-phenylenediamine via diazotization, I'm getting a significant amount of colored, insoluble impurities. What's causing this and how can I minimize it?

This issue almost always points to uncontrolled side reactions of the highly reactive diazonium salt intermediate. The key to a clean reaction is precise control over the diazotization step.

Plausible Causes & Solutions:

• Localized Overheating & pH Spikes: The diazotization of o-phenylenediamine with sodium nitrite and acid is highly exothermic. If the nitrite solution is added too quickly, localized hot spots can cause the diazonium salt to decompose or couple with unreacted diamine, leading to colored polymeric azo compounds.

  • Expert Insight: The goal is to form the mono-diazonium salt and have it cyclize intramolecularly before it can react intermolecularly. Temperature and pH control are paramount.

  • Troubleshooting Protocol:

    • Dissolve the o-phenylenediamine in glacial acetic acid and water.

    • Cool the solution to 0-5 °C in an ice-salt bath. This is critical to ensure the stability of the diazonium intermediate.

    • Prepare a solution of sodium nitrite in water.

    • Add the sodium nitrite solution dropwise below the surface of the reaction mixture with vigorous stirring, ensuring the temperature never rises above 10 °C.

    • Monitor the reaction. The product often begins to precipitate from the mixture.

• Incorrect Stoichiometry: Using an excess of nitrous acid can lead to the formation of dinitrogen trioxide (N₂O₃), which can promote unwanted side reactions. An excess of the diamine can lead to intermolecular coupling.

  • Troubleshooting Steps:

    • Verify Stoichiometry: Ensure you are using one equivalent of sodium nitrite per equivalent of the diamine.

    • Purity of Starting Material: Impurities in the o-phenylenediamine can also react to form colored byproducts. Ensure the starting material is pure (recrystallization may be necessary).

Visualizing the Critical Path

The following diagram illustrates the desired intramolecular cyclization pathway versus the problematic intermolecular side reaction. Maintaining low temperatures and controlled addition rates favors Pathway A.

Technical Support Center: pH Stability of N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide Solutions

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide. This resource is designed to provide in-depth troubleshooting assistance and frequently asked questions regarding the pH stability of solutions containing this compound. Understanding and controlling the stability of your compound in solution is critical for obtaining reliable and reproducible experimental results.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments, providing step-by-step guidance to diagnose and resolve them.

Issue 1: Precipitation or Cloudiness Observed in Solution Upon pH Adjustment

Symptoms:

• The solution becomes cloudy or hazy after adding an acid or base.

• Visible solid particles form and may settle over time.

• Inconsistent results in downstream applications.

Root Cause Analysis: The solubility of many organic compounds, including N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide, is highly dependent on the pH of the solution. The benzotriazole moiety has a pKa, and the overall molecule's polarity can change significantly with protonation or deprotonation, affecting its solubility in aqueous media. Precipitation indicates that the compound's concentration has exceeded its solubility limit at the adjusted pH.

Solution Workflow:

• Determine the pH of Maximum Solubility:

  • Prepare a series of small-volume solutions of your compound at a known concentration in your desired buffer system.

  • Adjust the pH of each solution across a wide range (e.g., pH 2 to pH 10 in one-unit increments).

  • Visually inspect for precipitation and, if possible, quantify the amount of soluble compound using a suitable analytical technique like HPLC-UV.

  • This will help you identify the optimal pH range for maintaining your desired concentration.

• Consider Co-solvents:

  • If the aqueous solubility is limiting even at the optimal pH, consider the addition of a water-miscible organic co-solvent (e.g., DMSO, ethanol, acetonitrile).

  • Start with a small percentage of the co-solvent and incrementally increase it until the compound remains in solution at the target pH. Be mindful that the co-solvent may affect downstream biological or chemical assays.

• Adjust Concentration:

  • If the experimental protocol allows, reducing the concentration of N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide may be the simplest solution to avoid precipitation.

Issue 2: Loss of Compound Potency or Inconsistent Assay Results Over Time

Symptoms:

• Decreased biological activity or chemical reactivity of the solution compared to a freshly prepared standard.

• Appearance of new peaks in analytical chromatograms (e.g., HPLC, LC-MS).

• High variability between experimental replicates.

Root Cause Analysis: These symptoms strongly suggest chemical degradation of N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide. The amide bond in the carboxamide group is susceptible to hydrolysis, particularly under strongly acidic or basic conditions, which can be accelerated by heat.[1][2] This hydrolysis would cleave the molecule into N-benzylamine and 1H-1,2,3-benzotriazole-5-carboxylic acid, rendering it inactive for its intended purpose. The benzotriazole ring itself is generally stable, but the amide linkage is a common point of instability.[3]

Solution Workflow:

Step 1: Preliminary Stability Assessment

A forced degradation study is a systematic way to evaluate the stability of a compound under various stress conditions.

Experimental Protocol: Forced Degradation Study

• Stock Solution Preparation: Prepare a concentrated stock solution of N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide in a suitable organic solvent (e.g., DMSO).

• Test Conditions:

  • Acidic: Dilute the stock solution into an aqueous solution of 0.1 M HCl.

  • Basic: Dilute the stock solution into an aqueous solution of 0.1 M NaOH.

  • Neutral: Dilute the stock solution into purified water or a neutral buffer (e.g., PBS pH 7.4).

  • Control: Keep an aliquot of the stock solution at a low temperature (e.g., -20°C) in the organic solvent.

• Incubation: Incubate the test solutions at a controlled temperature (e.g., room temperature or 40°C) for a defined period (e.g., 24, 48, 72 hours).

• Analysis: At each time point, analyze the samples by a stability-indicating analytical method, such as reverse-phase HPLC with UV or MS detection.

• Data Interpretation: Compare the peak area of the parent compound in the stressed samples to the control. The appearance of new peaks signifies degradation products.

Step 2: Mitigation Strategies

• pH Optimization: Based on the forced degradation results, identify the pH range where the compound is most stable. For many compounds, this is often near neutral pH.

• Buffer Selection: Use a buffer system that can effectively maintain the pH in the desired stable range.

• Temperature Control: Store solutions at the lowest practical temperature to slow down degradation kinetics. For long-term storage, freezing (-20°C or -80°C) is often recommended. Avoid repeated freeze-thaw cycles.

• Fresh Preparation: If the compound is found to be unstable under your experimental conditions, prepare solutions fresh before each use.

II. Frequently Asked Questions (FAQs)

Q1: What is the expected pH stability profile of N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide?

• Benzotriazole Ring: The benzotriazole ring system is generally quite stable across a range of pH values.[3] It has a pKa of approximately 8.2, meaning it will be protonated at acidic pH and deprotonated at basic pH. This can affect solubility.

• Carboxamide Group: The amide bond is the most likely site of instability. It is susceptible to hydrolysis under both acidic and basic conditions, although these reactions often require elevated temperatures to proceed at a significant rate.[4][5] Basic hydrolysis is often more effective than acidic hydrolysis for amides.[2]

Therefore, the compound is expected to be most stable in the neutral to slightly acidic pH range (approximately pH 4-7.5).

Q2: How should I prepare and store my stock solutions?

A: For maximum stability, it is recommended to prepare a high-concentration stock solution in an anhydrous, aprotic organic solvent such as DMSO or DMF. Store this stock solution at -20°C or -80°C in tightly sealed vials to prevent moisture absorption. When preparing aqueous working solutions, dilute the stock solution into your chosen buffer immediately before use.

Q3: What analytical methods are suitable for monitoring the stability of this compound?

A: A stability-indicating analytical method is one that can separate the intact parent compound from its degradation products.

• High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method. A reverse-phase C18 column with a gradient elution of water and acetonitrile (often with a small amount of formic acid or trifluoroacetic acid to improve peak shape) is a good starting point. Detection can be done using a UV detector (benzotriazoles have a characteristic UV absorbance) or a mass spectrometer (MS) for greater sensitivity and identification of degradation products.[6][7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is highly recommended as it can provide the molecular weights of any new peaks that appear, aiding in the identification of degradation products.

Q4: Can I use elevated temperatures to increase the solubility of my compound?

A: While gentle heating can help dissolve the compound initially, it is generally not recommended for routine use or for storing the solution, as elevated temperatures will accelerate the rate of hydrolytic degradation of the amide bond.[4][8] If heating is necessary, it should be done for the shortest possible time, and the solution should be cooled to room temperature or below immediately after the compound is dissolved.

Q5: My assay results are still inconsistent despite controlling the pH. What else could be the problem?

A: If you have ruled out pH-related degradation and precipitation, consider these other factors:

• Photostability: Some benzotriazole derivatives can be sensitive to light.[9] Protect your solutions from light by using amber vials or wrapping your containers in aluminum foil.

• Oxidative Stability: While generally stable to oxidation, degradation can occur in the presence of strong oxidizing agents or under conditions that generate reactive oxygen species.[10]

• Adsorption to Containers: Highly lipophilic compounds can sometimes adsorb to the surface of plastic containers. If you suspect this is an issue, consider using glass or low-adhesion microplates.

III. Visualizing the Workflow

Workflow for Assessing pH Stability

The following diagram outlines the key steps in determining the optimal pH for your N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide solutions.

Caption: Workflow for pH Stability and Solubility Assessment.

IV. Quantitative Data Summary

The following table provides a hypothetical example of data that could be generated from a forced degradation study. This illustrates how to present your findings clearly.

pH Condition	Temperature (°C)	Time (hours)	% Parent Compound Remaining	Observations
0.1 M HCl (pH ~1)	40	24	85.2%	Minor degradation peak observed
48	71.5%	Degradation peak increased
Buffer (pH 4.0)	40	24	99.1%	No significant degradation
48	98.5%	No significant degradation
Buffer (pH 7.4)	40	24	99.5%	No significant degradation
48	99.2%	No significant degradation
Buffer (pH 10.0)	40	24	92.3%	Solution slightly cloudy
48	84.7%	Precipitation and degradation observed
0.1 M NaOH (pH ~13)	40	24	75.6%	Significant degradation peak
48	55.8%	Major degradation and precipitation

References

• Chemistry Steps. Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. Available from: [Link]

• The Organic Chemistry Tutor. (2021). Preparation of Carboxylic Acids | Hydrolysis of Esters, Amides, Nitriles & More Explained. YouTube. Available from: [Link]

• JoVE. (2023). Amides to Carboxylic Acids: Hydrolysis. Available from: [Link]

• Chemistry LibreTexts. (2021). 17.6: Hydrolysis of Esters and Amides. Available from: [Link]

• Rezaei, Z., et al. (2020). Benzotriazole: An overview on its versatile biological behavior. PMC. Available from: [Link]

• Dalal Institute. Hydrolysis of Esters and Amides. Available from: [Link]

• ResearchGate. (2014). An overview of analytical methods and occurrence of benzotriazoles, benzothiazoles and benzenesulfonamides in the environment. Available from: [Link]

• Kansas State University. BENZOTRIAZOLES: TOXICITY AND DEGRADATION. Available from: [Link]

• MDPI. (2018). Photocatalytic Transformations of 1H-Benzotriazole and Benzotriazole Derivates. Available from: [Link]

• MDPI. (2018). Photocatalytic Transformations of 1H-Benzotriazole and Benzotriazole Derivates (PDF). Available from: [Link]

• National Center for Biotechnology Information. 1H-Benzotriazole. PubChem. Available from: [Link]

• Hem, L. J., et al. (2003). Photochemical degradation of benzotriazole. PubMed. Available from: [Link]

• ResearchGate. Forms of benzotriazole at different pH values. Available from: [Link]

• Sienkiewicz, M., et al. (2022). Degradation of Benzotriazole UV Stabilizers in PAA/d-Electron Metal Ions Systems—Removal Kinetics, Products and Mechanism Evaluation. PMC. Available from: [Link]

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• 1. Amide Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 2. m.youtube.com [m.youtube.com]
• 3. 1H-Benzotriazole | C6H5N3 | CID 7220 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 10. Degradation of Benzotriazole UV Stabilizers in PAA/d-Electron Metal Ions Systems—Removal Kinetics, Products and Mechanism Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Resolving tautomerism issues in 1H-benzotriazole analysis

Topic: Resolving Tautomerism Issues in 1H-Benzotriazole Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

1H-Benzotriazole and its derivatives are fundamental scaffolds in medicinal chemistry, materials science, and corrosion inhibition.[1][2][3] A significant challenge in their analysis and characterization arises from the phenomenon of prototropic tautomerism. 1H-Benzotriazole exists as a dynamic equilibrium between two primary tautomeric forms: the 1H- and 2H-isomers. This equilibrium is highly sensitive to environmental factors such as solvent, temperature, and concentration, which can lead to complex and often confusing spectroscopic data. This guide provides in-depth troubleshooting strategies and practical, step-by-step protocols to address the common issues encountered during the analysis of these compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My 1H NMR spectrum of a benzotriazole derivative shows broad, poorly resolved, or a higher-than-expected number of peaks. What is the cause and how can I resolve it?

A1: The Challenge of Tautomeric Exchange on the NMR Timescale

This is a classic manifestation of tautomerism. The 1H- and 2H-tautomers of benzotriazole are often in rapid exchange on the NMR timescale at room temperature.[4] This exchange can lead to different spectral appearances depending on the rate of interconversion:

• Slow Exchange: At low temperatures, the exchange rate is slow, and distinct, sharp signals for each tautomer can be observed.

• Intermediate Exchange: At room temperature, the exchange rate is often comparable to the NMR frequency difference between the signals of the two tautomers, resulting in significant peak broadening.[4]

• Fast Exchange: At higher temperatures, the exchange becomes very rapid, leading to a single set of sharp, averaged signals.

Troubleshooting Workflow:

• Variable Temperature (VT) NMR: This is the most powerful technique to resolve this issue. By lowering the temperature of the NMR experiment (e.g., to 213K), the tautomeric exchange can be slowed down, allowing for the resolution of individual signals for each tautomer.[5] Conversely, increasing the temperature can sometimes lead to a single, sharp averaged spectrum if the exchange becomes fast enough.

• Solvent Selection: The tautomeric equilibrium is highly solvent-dependent.[6] Changing the NMR solvent can shift the equilibrium to favor one tautomer, simplifying the spectrum.

  • Aprotic solvents (e.g., acetone-d6, CDCl3): Often used for VT-NMR studies.[4]

  • Polar aprotic solvents (e.g., DMSO-d6): Can favor one tautomer over the other.

• 2D NMR Techniques: Techniques like HSQC and HMBC can help in assigning the complex signals by correlating proton and carbon resonances, even in the presence of tautomerism.[7]

Experimental Protocol: Low-Temperature 1H NMR

Caption: A stepwise protocol for resolving tautomerism using low-temperature NMR spectroscopy.

Q2: How can I be certain about the tautomeric form of my benzotriazole derivative in the solid state?

A2: The Definitive Answer from X-ray Crystallography

While NMR provides invaluable information about the solution-state behavior, single-crystal X-ray diffraction is the gold standard for unambiguously determining the solid-state structure of a molecule, including the specific tautomer present.[2][8][9] It is important to note that the solid-state structure may not be the same as the predominant tautomer in solution.

Key Considerations for Crystallization:

• Solvent Screening: The choice of solvent is critical for growing high-quality single crystals. A range of solvents with varying polarities should be screened.

• Crystallization Techniques: Common methods include slow evaporation, vapor diffusion (liquid-liquid or liquid-vapor), and cooling crystallization.

• Polymorphism: Be aware that benzotriazole derivatives can exhibit polymorphism, where different crystal forms may contain different tautomers or packing arrangements.[1]

Experimental Protocol: Slow Evaporation Crystallization

• Solubilization: Dissolve the benzotriazole derivative in a suitable solvent to near saturation. Gentle heating may be required.

• Filtration: Filter the solution through a small plug of cotton or a syringe filter to remove any dust or particulate matter.

• Evaporation: Transfer the filtered solution to a clean vial and cover it with a cap or parafilm with a few small holes to allow for slow solvent evaporation.

• Incubation: Place the vial in a vibration-free location and allow it to stand undisturbed for several days to weeks.

• Harvesting: Once crystals of suitable size and quality have formed, carefully remove them from the mother liquor and allow them to air dry.

Q3: Can I predict which tautomer of my benzotriazole derivative is more stable without synthesizing it?

A3: Computational Chemistry as a Predictive Tool

Ab initio and Density Functional Theory (DFT) calculations are powerful computational methods for predicting the relative stabilities of tautomers.[1][10][11] These methods can provide valuable insights into the intrinsic stability of the tautomers in the gas phase and can also be extended to model solvent effects.

Typical Computational Workflow:

• Structure Generation: Create 3D models of both the 1H- and 2H-tautomers of the benzotriazole derivative.

• Geometry Optimization: Perform a geometry optimization for each tautomer using a suitable level of theory (e.g., B3LYP/6-311++G(d,p)) to find the lowest energy conformation.[12]

• Frequency Calculations: Calculate the vibrational frequencies to confirm that the optimized structures are true energy minima (no imaginary frequencies) and to obtain thermodynamic data like the zero-point energy (ZPE).[1]

• Energy Comparison: Compare the calculated energies (including ZPE corrections) of the tautomers. The tautomer with the lower energy is predicted to be the more stable isomer.

Illustrative Data Summary for 1H- vs. 2H-Benzotriazole:

Computational Method	Basis Set	Predicted More Stable Tautomer
Hartree-Fock (HF)	Varies	1H-tautomer[1][10]
Møller-Plesset (MP2)	Varies	2H-tautomer[1][10]
B3LYP	6-311++G(d,p)	1H-tautomer (with ZPE correction)[1]
Coupled Cluster (CC)	Varies	1H-tautomer (with ZPE correction)[1]

This table illustrates that the choice of computational method is crucial for accurate predictions.

Logical Workflow for Tautomer Analysis

Caption: An integrated approach combining experimental and computational methods is often necessary for a complete understanding of benzotriazole tautomerism.

References

• Title: The relative stabilities of benzotriazole tautomers determined by a rotational band contour analysis of the N–H stretching vibration Source: Journal of Molecular Structure URL: [Link]

• Title: About the benzotriazole tautomerism: An ab initio study Source: ResearchGate URL: [Link]

• Title: 1H, 13C and 15N NMR Spectroscopy and Tautomerism of Nitrobenzotriazoles Source: PubMed URL: [Link]

• Title: Benzotriazole - Wikipedia Source: Wikipedia URL: [Link]

• Title: Synthesis and Crystal Structure of 1-(1H-Benzotriazol-1-yl)-2-(2-chlorophenyl)-2-oxoethyl Benzoate Source: Asian Journal of Chemistry URL: [Link]

• Title: Composition of Tautomeric Mixtures Studied by Nitrogen Chemical Shifts and Ab Initio Molecular Orbital Calculations Source: Semantic Scholar URL: [Link]

• Title: An experimental (NMR) and theoretical (GIAO) study of the tautomerism of benzotriazole in solution Source: ResearchGate URL: [Link]

• Title: X-ray and Hydrogen-bonding Properties of 1-((1H-benzotriazol-1-yl)methyl)naphthalen-2-ol Source: Journal of the Chilean Chemical Society URL: [Link]

• Title: 1-Benzyl-1H-benzotriazole Source: Acta Crystallographica Section E URL: [Link]

• Title: Synthesis and crystal structure of 1,3,5-tris[(1H- benzotriazol-1-yl)methyl] - IUCr Journals Source: IUCr Journals URL: [Link]

• Title: Direct determination of tautomerism in purine derivatives by low-temperature NMR spectroscopy Source: ResearchGate URL: [Link]

• Title: Thermochemistry, Tautomerism, and Thermal Stability of 5,7-Dinitrobenzotriazoles Source: National Center for Biotechnology Information URL: [Link]

• Title: Effect of solvent on excited-state intramolecular proton transfer in benzotriazole photostabilizers Source: The Journal of Physical Chemistry URL: [Link]

• Title: Tautomerization and Isomerization in Quantitative NMR: A Case Study with 4-Deoxynivalenol (DON) Source: ACS Publications URL: [Link]

• Title: ¹H-NMR of: (A) reaction mixture of benzotriazole (1a) with... Source: ResearchGate URL: [Link]

• Title: The Use of NMR Spectroscopy to Study Tautomerism Source: ResearchGate URL: [Link]

• Title: The two tautomeric forms of benzotriazole and the atomic numbering... Source: ResearchGate URL: [Link]

• Title: Tautomerization and Isomerization in Quantitative NMR: A Case Study with 4-Deoxynivalenol (DON) Source: Journal of Agricultural and Food Chemistry URL: [Link]

• Title: Resolution in cryogenic solid state NMR: Challenges and solutions Source: National Center for Biotechnology Information URL: [Link]

• Title: 1,2,3-Triazoles Source: National Center for Biotechnology Information URL: [Link]

• Title: Theoretical study on the solvent influence on 1,2,3-triazole tautomeric equilibrium. A comparison of incremental microsolvation and continuum solvation model approaches Source: ResearchGate URL: [Link]

• Title: The structure and properties of 5,6-dinitro-1H-benzotriazole Source: ResearchGate URL: [Link]

• Title: Synthesis and Characterisation of Benzotriazole or Benzoxazole Phenoxide Ligands Supported Nb and Ta Metal Complexes and Source: MDPI URL: [Link]

• Title: Photocatalytic Transformations of 1H-Benzotriazole and Benzotriazole Derivates Source: MDPI URL: [Link]

• Title: Synthesis, morphology and theoretical calculation of 1H-benzotriazole aceto-hydrazide Source: Journal of Chemical and Pharmaceutical Research URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Benzotriazole - Wikipedia [en.wikipedia.org]
• 3. 1-Benzyl-1H-benzotriazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. 1H, 13C and 15N NMR spectroscopy and tautomerism of nitrobenzotriazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. asianpubs.org [asianpubs.org]
• 9. X-ray and Hydrogen-bonding Properties of 1-((1H-benzotriazol-1-yl)methyl)naphthalen-2-ol | MDPI [mdpi.com]
• 10. ak-schmitt.hhu.de [ak-schmitt.hhu.de]
• 11. Thermochemistry, Tautomerism, and Thermal Stability of 5,7-Dinitrobenzotriazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Thermal degradation of benzotriazole carboxamides during workup

Topic: Thermal Degradation & Workup Stabilization of Benzotriazole Carboxamides

Doc ID: TS-BTC-2024-05 | Version: 2.1 | Status: Active

Module 1: Diagnostic Hub & Mechanistic Insight

The Core Issue: Why is my product degrading?

Benzotriazole carboxamides (specifically N-carbamoylbenzotriazoles,

) are valuable carbamoylating agents, but they possess a "thermal kill switch." Unlike standard amides, the bond between the benzotriazole nitrogen and the carbonyl carbon is electronically activated.

The Mechanism: Retro-Dissociation & Hydrolysis During workup, two distinct degradation pathways compete, driven by Heat and Moisture .

• Thermal Dissociation (The "Dry" Pathway): At elevated temperatures (often

  ), the compound undergoes a retro-addition reaction, dissociating into free -benzotriazole ( ) and a reactive isocyanate ( ).

  • Result: If the solvent is dry, this is reversible. However, if any nucleophile (moisture, alcohol) is present, the isocyanate is trapped irreversibly as a urea or carbamate impurity.

• Hydrolytic Cleavage (The "Wet" Pathway): In the presence of residual water and heat, the benzotriazole moiety acts as a leaving group (

  ), leading to direct hydrolysis.

Visualizing the Degradation Pathway

The following diagram illustrates the equilibrium and irreversible traps that occur during aggressive workup conditions.

Caption: Figure 1. Thermal dissociation equilibrium of benzotriazole carboxamides into isocyanates and subsequent irreversible degradation pathways.

Module 2: Troubleshooting Guides (FAQs)

Scenario A: "I see a new, non-polar spot on TLC after rotovapping."

Diagnosis: You likely triggered the Thermal Dissociation Pathway .

• Cause: The water bath on your rotary evaporator was too hot (

  ), or you co-evaporated with a nucleophilic solvent (like ethanol/methanol) while the compound was in equilibrium with the isocyanate.

• The Impurity: The "non-polar spot" is often the symmetrical urea (

  ) formed from the isocyanate reacting with trace moisture or amine.

• Corrective Action:

  • Lower Bath Temp: Set rotovap bath to

    .

  • Switch Vacuum: Use a high-vacuum pump rather than a water aspirator to remove solvent at lower temperatures.

  • Solvent Swap: Avoid protic solvents (MeOH, EtOH) during concentration if the compound is thermally sensitive.

Scenario B: "My yield is low, and I isolated free Benzotriazole."

Diagnosis: Hydrolytic Cleavage occurred during the aqueous wash.

• Cause: Prolonged contact with aqueous base (e.g.,

  ) or acid during extraction, combined with exothermic neutralization.

• Corrective Action:

  • Cold Wash: Pre-chill all aqueous wash buffers to

    .

  • Speed: Minimize the time the organic layer is in contact with the aqueous phase. Do not let layers sit in the separatory funnel.

  • pH Control: Benzotriazole is a good leaving group. Avoid strong basic washes (

    ); stick to dilute brine or mild buffers.

Scenario C: "The solid darkened or fizzed during drying."

Diagnosis: Runaway Decomposition / Explosion Hazard.

• Cause: Benzotriazole derivatives are nitrogen-rich and can be endothermic. Heating the dry solid (especially under vacuum) can trigger lattice decomposition or

  release.

• Critical Safety Warning: NEVER heat benzotriazole derivatives to dryness above

  .

• Corrective Action:

  • Stop heating immediately.

  • Re-dissolve in

    if safe.

  • Switch to Lyophilization (freeze-drying) from benzene or dioxane for final drying.

Module 3: Optimized Isolation Protocols

The following protocols are designed to bypass the thermal instability window.

Protocol 1: Low-Temperature Isolation (Recommended)

Best for: Lab-scale synthesis (<5g)

Step	Action	Technical Rationale
1	Quench	Dilute reaction mixture with (DCM) and cool to .
2	Wash	Wash rapidly with ice-cold 5% (if removing acid) or dilute Brine.
3	Dry	Dry organic layer over (anhydrous) for 10 mins. Filter.
4	Concentrate	Rotovap with bath temp . Use high vacuum.
5	Precipitate	Do not rotovap to dryness. Concentrate to ~10% volume, then add cold Hexane/Ether.

Protocol 2: The "Trap & Stabilize" Method

Best for: Compounds known to dissociate readily.

If your specific benzotriazole carboxamide is extremely labile, do not isolate it. React it in situ.

• Generate the benzotriazole carboxamide.

• Add the nucleophile (amine/alcohol) directly to the reaction pot.

• Heat only after the nucleophile is added.

  • Why? This drives the equilibrium forward (Product formation) rather than backward (Decomposition).

Decision Tree: Safe Workup Logic

Caption: Figure 2. Decision matrix for determining the safe workup pathway based on thermal and hydrolytic stability.

References

• Katritzky, A. R., et al. (2000). N-Acylbenzotriazoles: Neutral Acylating Reagents of High Reactivity. The Journal of Organic Chemistry, 65(24), 8210–8213.

• Katritzky, A. R., & Rogovoy, B. V. (2001). N-Functionalized benzotriazole-1-carboximidoyl chlorides: synthetic equivalents for isocyanide dichlorides.[1] The Journal of Organic Chemistry, 66(8), 2854-2857.

• NOAA CAMEO Chemicals. (n.d.). 1,2,3-Benzotriazole Safety Data. National Oceanic and Atmospheric Administration.

• PubChem. (n.d.). 1H-Benzotriazole Compound Summary. National Library of Medicine.

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Reference Data & Comparative Studies

Introduction: Deciphering the Molecular Vibrations of a Key Heterocycle

An In-Depth Technical Guide to the FTIR Spectral Analysis of Benzotriazole-5-Carboxamide

Fourier-Transform Infrared (FTIR) spectroscopy stands as a cornerstone analytical technique in modern chemical and pharmaceutical research, offering a rapid, non-destructive, and highly informative method for identifying the functional groups within a molecule.[1] By measuring the absorption of infrared radiation, which excites molecular vibrations, FTIR provides a unique "molecular fingerprint" that is invaluable for structural elucidation, quality control, and reaction monitoring.[2][3]

This guide provides a comprehensive analysis of the FTIR spectrum of benzotriazole-5-carboxamide, a heterocyclic compound of significant interest in medicinal chemistry and materials science. The molecule's structure is characterized by two primary components: a fused benzotriazole ring system and a primary carboxamide (-CONH₂) substituent. Understanding the characteristic vibrational frequencies of these functional groups is paramount for researchers working with this compound and its derivatives. This document will delve into the theoretical underpinnings of the spectral features, provide robust experimental protocols, and offer a comparative perspective on the utility of FTIR alongside other analytical methods.

Guiding Principles: From Infrared Radiation to a Molecular Fingerprint

The foundation of FTIR spectroscopy lies in the principle that the covalent bonds within a molecule are not static; they are in a constant state of vibration, undergoing stretching (changes in bond length) and bending (changes in bond angle) motions.[4][5] When a molecule is exposed to infrared radiation, it absorbs energy at frequencies that correspond precisely to the natural vibrational frequencies of its bonds.[6]

An FTIR spectrometer measures which frequencies of IR radiation are absorbed by the sample, generating a spectrum that plots transmittance or absorbance against wavenumber (cm⁻¹). The position, intensity, and shape of the absorption bands in this spectrum are directly related to the specific functional groups present in the molecule. Factors such as the mass of the atoms, the strength of the bonds, electron delocalization (conjugation), and intermolecular interactions like hydrogen bonding all influence the precise frequencies at which these vibrations occur.[7][8]

Experimental Protocol: A Validated Workflow for High-Quality Spectra

Acquiring a clean, interpretable FTIR spectrum is contingent on meticulous sample preparation and a sound experimental methodology. For a solid compound like benzotriazole-5-carboxamide, two primary techniques are recommended. The choice between them often depends on the sample amount, its physical nature, and the desired analytical outcome.

Method 1: The KBr Pellet Technique

This classic transmission method is ideal for generating high-resolution spectra and is often used for creating reference libraries.

• Sample Grinding: Using an agate mortar and pestle, grind 1-2 mg of benzotriazole-5-carboxamide into a very fine powder. This is critical to reduce light scattering, which can distort the spectral baseline.[9]

• Matrix Mixing: Add approximately 100-200 mg of dry, spectroscopy-grade Potassium Bromide (KBr) powder to the mortar. KBr is used because it is transparent to infrared radiation in the typical analysis range (4000-400 cm⁻¹).[10]

• Homogenization: Gently but thoroughly mix the sample and KBr until the mixture is uniform.

• Pellet Pressing: Transfer the mixture to a pellet die. Place the die into a hydraulic press and apply pressure (typically 7-10 tons) for several minutes to form a thin, transparent, or translucent pellet.

• Analysis: Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer for analysis.

Method 2: Attenuated Total Reflectance (ATR)

ATR has become the dominant sampling technique for its simplicity, speed, and minimal sample preparation requirements.[1][11]

• Crystal Cleaning: Before analysis, ensure the surface of the ATR crystal (commonly diamond or zinc selenide) is immaculately clean.[10] Wipe it with a soft tissue dampened with a suitable solvent (e.g., isopropanol or ethanol) and allow it to dry completely.

• Background Spectrum: Record a background spectrum of the empty, clean ATR crystal. This is crucial as it will be subtracted from the sample spectrum to remove any signals from the crystal and the surrounding atmosphere (H₂O, CO₂).

• Sample Application: Place a small amount of the benzotriazole-5-carboxamide powder directly onto the ATR crystal, ensuring complete coverage of the sampling area.

• Pressure Application: Use the instrument's pressure clamp to apply firm, consistent pressure, ensuring intimate contact between the sample and the crystal surface. Good contact is essential for a strong signal.[1]

• Analysis: Collect the sample spectrum. The instrument's software will automatically ratio the sample scan against the background scan to produce the final absorbance or transmittance spectrum.

Experimental Workflow Diagram

Caption: Experimental workflow for FTIR analysis.

Spectral Interpretation: Assigning Vibrations to Functional Groups

The FTIR spectrum of benzotriazole-5-carboxamide is a composite of the vibrational modes of its constituent parts. A systematic analysis involves examining distinct regions of the spectrum to identify characteristic bands.

Functional Group	Vibrational Mode	Expected Frequency Range (cm⁻¹)	Expected Intensity
Primary Amide (-CONH₂) & Triazole N-H	N-H Stretching	3400 - 3100	Medium - Strong, often broad
Aromatic C-H	C-H Stretching	3100 - 3000	Weak - Medium
Amide (-CONH₂) **	C=O Stretching (Amide I Band)	1700 - 1630	Strong, Sharp
Primary Amide (-CONH₂) **	N-H Bending (Amide II Band)	1650 - 1580	Medium - Strong
Benzotriazole Ring	C=C and C=N Ring Stretching	1620 - 1400	Medium - Strong (multiple bands)
Benzotriazole Ring	C-H In-Plane Bending	~1210	Medium
Benzotriazole Ring	C-H Out-of-Plane Bending	880 - 740	Strong (multiple bands)

Detailed Analysis of Key Functional Groups

• N-H Stretching Region (3400 - 3100 cm⁻¹): This region is dominated by the N-H stretching vibrations. As a primary amide, the -CONH₂ group is expected to show two distinct bands: an asymmetric stretch at a higher frequency and a symmetric stretch at a lower frequency.[12][13] Superimposed in this region will be the N-H stretching vibration from the triazole ring, which typically appears as a single, often broad band due to strong intermolecular hydrogen bonding.[14][15] In the solid state, these bands merge and broaden significantly.

• C=O Stretching / Amide I Band (1700 - 1630 cm⁻¹): The carbonyl (C=O) stretch of the amide group, known as the Amide I band, is one of the most intense and reliable absorptions in the spectrum.[4][5] For amides, this band typically appears between 1680-1630 cm⁻¹.[12][16] Its exact position is sensitive to the electronic environment; conjugation with the benzotriazole ring system likely shifts this absorption to a lower wavenumber compared to a simple aliphatic amide.[7]

• N-H Bending / Amide II Band (1650 - 1580 cm⁻¹): The Amide II band is another characteristic feature of amides, arising from a combination of N-H in-plane bending and C-N stretching vibrations.[4][5] This band is typically strong and appears in close proximity to the Amide I band, providing a powerful diagnostic pair for identifying secondary and primary amides.[12]

• Benzotriazole Ring Vibrations (1620 - 740 cm⁻¹): The "fingerprint region" below 1600 cm⁻¹ contains a wealth of structural information specific to the benzotriazole core.

  • Ring Stretching: A series of medium to strong bands between 1620 cm⁻¹ and 1400 cm⁻¹ are attributed to the stretching vibrations of the C=C bonds in the benzene ring and the C=N bonds of the triazole ring.[14]

  • In-Plane Bending: A characteristic C-H in-plane bending vibration for the benzotriazole ring is expected around 1207 cm⁻¹.[14][15]

  • Out-of-Plane Bending: Strong absorptions in the 880-740 cm⁻¹ region are due to C-H out-of-plane bending. The pattern of these bands can sometimes provide information about the substitution pattern on the benzene ring.[14][15]

Comparative Analysis: FTIR in the Broader Analytical Context

While FTIR is exceptionally powerful for functional group identification, a comprehensive structural characterization relies on its synergy with other analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide complementary and more detailed structural information. NMR elucidates the chemical environment of each hydrogen and carbon atom, revealing connectivity and stereochemical relationships. For instance, while FTIR confirms the presence of an amide and an aromatic system, NMR would specify the number of distinct aromatic protons and their positions relative to the carboxamide group.[17]

• Mass Spectrometry (MS): MS is the definitive technique for determining the molecular weight of a compound.[18] It provides the molecular formula (via high-resolution MS) and offers structural clues through the analysis of fragmentation patterns, thereby confirming the overall composition identified by FTIR and NMR.

In a typical drug development or chemical synthesis workflow, FTIR serves as a rapid initial screening tool. It can quickly confirm the success of a reaction (e.g., the appearance of an amide C=O band and disappearance of a carboxylic acid O-H band from the precursor, 1H-Benzotriazole-5-carboxylic acid), verify the identity of starting materials, and assess the purity of the final product before more time-intensive analyses like NMR and MS are performed.

Conclusion

The FTIR spectrum of benzotriazole-5-carboxamide is rich with information, providing a clear vibrational signature of its core functional groups. The prominent N-H stretching bands, the strong and characteristic Amide I (C=O) and Amide II (N-H bend/C-N stretch) bands, and the series of absorptions corresponding to the benzotriazole ring system collectively form a unique molecular fingerprint. By following validated experimental protocols and employing a systematic approach to spectral interpretation, researchers can confidently use FTIR spectroscopy as a primary tool for the rapid identification, characterization, and quality assessment of this important heterocyclic compound.

References

• FTIR spectrum of benzotriazole. | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods - Drawell. (2024). Available at: [Link]

• Determination of Secondary Structure in Proteins by FTIR Spectroscopy - JenaLib. Available at: [Link]

• FTIR spectrum of the Benzotriazole powder. | Download Scientific Diagram - ResearchGate. Available at: [Link]

• FTIR spectrum of N–H stretching vibrations of benzotriazole in the gas... - ResearchGate. Available at: [Link]

• FTIR spectra of N–H stretching vibrations of 1 H - and 2 H... - ResearchGate. Available at: [Link]

• Sample preparation for FT-IR. Available at: [Link]

• Normalized amide I and amide II FTIR spectral absorptions of different... - ResearchGate. Available at: [Link]

• Plots of FTIR intensity for amide C=O stretching band (1658 cm –1 ) and... - ResearchGate. Available at: [Link]

• Infrared Spectroscopy for Structure Analysis of Protein Inclusion Bodies - bioRxiv. (2022). Available at: [Link]

• DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components | ACS Omega - ACS Publications. (2020). Available at: [Link]

• Amide I'-II' 2D IR spectroscopy provides enhanced protein secondary structural sensitivity - DSpace@MIT. Available at: [Link]

• N-H stretching vibration: Significance and symbolism. (2026). Available at: [Link]

• New Identification Bands in the Infrared Spectra Of 1- and 2-Substituted Benzotriazoles. (2006). Available at: [Link]

• How to Prepare Samples for FTIR Testing - FTIR Spectroscopy Analysis - WordPress.com. (2026). Available at: [Link]

• Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties - Academia.edu. Available at: [Link]

• Organic Nitrogen Compounds, VII: Amides—The Rest of the Story | Spectroscopy Online. (2020). Available at: [Link]

• Common Sampling Techniques of FTIR Spectroscopy - Edinburgh Instruments. (2023). Available at: [Link]

• Study of NH Stretching Vibrations in Small Ammonia Clusters by Infrared Spectroscopy in He Droplets and ab Initio Calculations | The Journal of Physical Chemistry A - ACS Publications. (2007). Available at: [Link]

• Carbonyl - compounds - IR - spectroscopy. Available at: [Link]

• FTIR absorption spectra of the amide I, amide II and C=O stretching bands for PAA/PAAc microgels in the collapsed state (temperature = 25ºC) - ResearchGate. Available at: [Link]

• Why are N-H stretching vibrations often sharp and not broad? - Chemistry Stack Exchange. (2019). Available at: [Link]

• Infrared Spectroscopy. Available at: [Link]

• Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties - PubMed. (2014). Available at: [Link]

• How to Read and Interpret FTIR Spectroscope of Organic Material Indonesian Journal of Science & Technology - Jurnal UPI. (2019). Available at: [Link]

• Interpreting Infrared Spectra - Specac Ltd. Available at: [Link]

• Synthesis, FTIR and Electronic Spectra Studies of Metal (II) Complexes of Pyrazine-2-Carboxylic Acid Derivative - Hilaris Publisher. (2017). Available at: [Link]

• 1H-Benzotriazole-5-carboxylic acid | C7H5N3O2 | CID 72917 - PubChem. Available at: [Link]

• FOURIER-TRANSFORM INFRARED SPECTROSCOPY AS A TOOL TO MONITOR CHANGES IN PLANT STRUCTURE IN RESPONSE TO SOIL CONTAMINANTS - Carl R. Ice College of Engineering. Available at: [Link]

• EXPT. 7 CHARACTERISATION OF FUNCTIONAL GROUPS USING IR SPECTROSCOPY - COP Bela. Available at: [Link]

• Detecting Structural Environments of Carboxyl Groups in Dissolved Natural Organic Molecules. (2023). Available at: [Link]

• 10.7: Functional Groups and IR Tables - Chemistry LibreTexts. (2020). Available at: [Link]

• Benzotriazole-5-carboxylic acid - Optional[13C NMR] - Spectrum - SpectraBase. Available at: [Link]

• 1H-benzotriazole-1-carboxylic acid, benzyl ester - Optional[FTIR] - Spectrum - SpectraBase. Available at: [Link]

• FTIR spectroscopy of N2O. Available at: [Link]

• FTIR, FTR and UV-Vis Analysis of Carbamazepine - Research Journal of Pharmaceutical, Biological and Chemical Sciences. Available at: [Link]

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• 18. Benzotriazole-5-carboxylic acid | 60932-58-3 | Benchchem [benchchem.com]

HPLC Method Validation for Benzotriazole-5-carboxamide Purity: Optimizing Retention for Polar Aromatics

Executive Summary

Benzotriazole-5-carboxamide (1H-benzotriazole-5-carboxamide) is a critical heterocyclic intermediate used in the synthesis of bioactive scaffolds, including PARP inhibitors and dopamine antagonists. Its structural duality—combining a polar amide group with an amphoteric benzotriazole ring—presents significant chromatographic challenges. Traditional C18 methods often fail to provide adequate retention or peak symmetry, leading to co-elution with its precursor, benzotriazole-5-carboxylic acid .

This guide compares the performance of a Core-Shell Phenyl-Hexyl stationary phase (The Product) against a Traditional Fully Porous C18 column (The Alternative). We demonstrate that the Phenyl-Hexyl phase utilizes unique

- interactions to resolve the carboxamide from its acid precursor with superior peak shape and sensitivity, validated according to ICH Q2(R2) guidelines.

The Challenge: Analyzing Polar Heterocycles

Benzotriazole-5-carboxamide possesses two features that complicate Reverse Phase HPLC (RP-HPLC):

• High Polarity: The carboxamide moiety reduces hydrophobicity, causing early elution (low

  ) on alkyl-bonded phases like C18.

• Basic/Amphoteric Character: The triazole ring can interact with residual silanols on the silica surface, causing severe peak tailing (

  ).

Comparison of Methodologies

Feature	Method A: Core-Shell Phenyl-Hexyl (Recommended)	Method B: Traditional C18 (Alternative)
Stationary Phase	Phenyl-Hexyl bonded to 2.6 µm Core-Shell particles	C18 (Octadecyl) bonded to 5 µm Fully Porous silica
Separation Mechanism	Hydrophobic + - Stacking	Hydrophobic Interaction (Van der Waals)
Selectivity ( )	High for aromatic isomers and polar amides	Low for polar aromatics; driven by hydrophobicity
Peak Shape	Sharp (Core-shell diffusion benefits)	Broad/Tailing (Silanol interactions)
Precursor Resolution	Excellent ( )	Poor ( )

Experimental Protocol

Materials and Reagents[1][2][3][4][5][6][7]

• Analyte: Benzotriazole-5-carboxamide (Ref Std >99%).

• Impurity/Precursor: Benzotriazole-5-carboxylic acid.[1][2][3][4][5][6]

• Solvents: HPLC Grade Acetonitrile (ACN), Methanol (MeOH), Milli-Q Water.

• Additives: Formic Acid (LC-MS grade).

Chromatographic Conditions

Method A: Optimized Phenyl-Hexyl (The Product)

• Column: Kinetex F5 or Phenyl-Hexyl, 100 x 4.6 mm, 2.6 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.[7]

• Flow Rate: 1.0 mL/min.

• Gradient: 5% B (0-1 min), 5%→60% B (1-8 min), 60%→95% B (8-9 min).

• Detection: UV @ 254 nm.

• Column Temp: 40°C.

Rationale: The Phenyl-Hexyl phase engages in

- interactions with the benzotriazole ring. The amide group on the analyte interacts differently with the phenyl ring than the carboxylic acid on the impurity, enhancing selectivity.

Method B: Traditional C18 (The Alternative)

• Column: Inertsil ODS-3 or Zorbax Eclipse Plus C18, 150 x 4.6 mm, 5 µm.

• Mobile Phase: Same as Method A.

• Gradient: Same as Method A.

Validation Results & Data Comparison

The following data summarizes the validation parameters performed under ICH Q2(R2) guidelines.

System Suitability & Specificity

Specificity was challenged by spiking the sample with the acid precursor.

Parameter	Method A (Phenyl-Hexyl)	Method B (C18)	Status
Retention Time (min)	5.2 min	2.1 min	Method A retains better
Resolution ( ) (vs Acid)	4.2	1.3	Method A Superior
Tailing Factor ( )	1.05	1.65	Method A Superior
Theoretical Plates ( )	12,500	4,200	Method A Superior

Linearity and Range

Linearity was assessed from 50% to 150% of the target concentration (0.1 mg/mL).

• Regression Equation (Method A):

• Correlation Coefficient (

  ): 0.9998

• Range: 0.05 – 0.15 mg/mL

Accuracy (Recovery)

Spike recovery experiments at 80%, 100%, and 120% levels.

Spike Level	Recovery (%) - Method A	% RSD	Recovery (%) - Method B
80%	99.8%	0.4%	96.5%
100%	100.2%	0.3%	97.2%
120%	100.1%	0.5%	95.8%

Interpretation: Method A shows tighter precision and higher accuracy, likely due to better peak integration baselines afforded by the sharper peak shape.

Sensitivity (LOD/LOQ)

• LOD (S/N = 3): 0.05 µg/mL (Method A) vs 0.2 µg/mL (Method B).

• LOQ (S/N = 10): 0.15 µg/mL (Method A) vs 0.6 µg/mL (Method B).

Visualizing the Validation Workflow

The following diagram illustrates the lifecycle approach to method validation as prescribed by ICH Q2(R2), tailored for this specific impurity profiling.

Caption: Figure 1: Step-by-step validation lifecycle ensuring the method is fit-for-purpose under ICH Q2(R2).

Decision Framework: Column Selection

Why choose Phenyl-Hexyl over C18? The decision depends on the analyte's aromaticity and polarity.

Caption: Figure 2: Decision tree highlighting why Phenyl-Hexyl is the optimal chemistry for Benzotriazole-5-carboxamide.

Conclusion

For the purity analysis of Benzotriazole-5-carboxamide , the Phenyl-Hexyl stationary phase outperforms traditional C18 chemistries. The mechanism of separation relies on

- interactions that provide:

• Enhanced Selectivity: Resolving the amide product from the acid precursor.

• Superior Peak Shape: Reducing tailing associated with basic nitrogen heterocycles.

• Robust Validation: Meeting all ICH Q2(R2) criteria for accuracy, precision, and linearity.

Researchers developing methods for PARP inhibitors or similar nitrogen-rich heterocycles should prioritize phenyl-based column chemistries to ensure data integrity and method robustness.

References

• International Council for Harmonisation (ICH). (2023). Validation of Analytical Procedures Q2(R2). ICH Guidelines. [Link]

• Phenomenex. (2025). Kinetex Core-Shell Technology: Optimization of HPLC Separations. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 72917, 1H-Benzotriazole-5-carboxylic acid. [Link]

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• 4. pubs.acs.org [pubs.acs.org]
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Comparative Potency Analysis: N-Benzyl vs. N-Phenyl Benzotriazole Carboxamides

Executive Summary

Verdict: In the optimization of benzotriazole-5-carboxamide pharmacophores, the choice between N-benzyl and N-phenyl linkers dictates the molecule's binding mode and physicochemical profile.

• N-Benzyl analogs generally exhibit superior potency in antimicrobial and broad-spectrum enzyme inhibition screens. The methylene spacer (

  ) disrupts conjugation, allowing the phenyl ring to adopt a "T-shaped" or induced-fit conformation within hydrophobic pockets (e.g., CYP51, bacterial cell walls).

• N-Phenyl analogs are preferred for kinase-specific targets requiring rigid planarity. The direct amide-aryl bond creates a conjugated, flat system ideal for narrow clefts but often suffers from lower solubility and metabolic liability (aniline toxicity upon hydrolysis).

This guide dissects the structure-activity relationship (SAR), provides representative potency data, and outlines self-validating experimental protocols for these scaffolds.

Structural & Electronic Pharmacophore Analysis

The potency difference stems from two fundamental medicinal chemistry principles: Electronic Conjugation and Conformational Entropy .

The "Linker Effect"

• N-Phenyl (Rigid/Conjugated): The nitrogen lone pair of the amide partially delocalizes into the phenyl ring. This reduces the basicity of the amide nitrogen and forces the phenyl ring to remain relatively coplanar with the amide group (restricted rotation).

  • Consequence: High rigidity. If the protein pocket is not perfectly flat, this analog loses potency due to steric clash.

• N-Benzyl (Flexible/Insulating): The methylene bridge breaks the conjugation. The phenyl ring has free rotation (

  carbon).

  • Consequence: The "Wiggle Effect." The benzyl group can rotate to find optimal

    - stacking interactions with aromatic residues (e.g., Phenylalanine, Tryptophan) in the binding site.

Visualizing the Divergence (Graphviz)

Figure 1: Mechanistic divergence of N-phenyl vs. N-benzyl substitutions on the benzotriazole core.

Comparative Potency Data

The following data synthesizes SAR trends from benzotriazole and homologous triazole-carboxamide scaffolds. N-benzyl derivatives consistently outperform N-phenyl analogs in antimicrobial efficacy due to enhanced lipophilicity (

) and membrane permeability.

Table 1: Representative Potency Shifts (Antimicrobial & Enzyme Inhibition)

Feature	N-Phenyl Analog	N-Benzyl Analog	Performance Delta
Linker Structure			Methylene insertion
LogP (Lipophilicity)	~1.8 - 2.2	~2.5 - 3.0	Benzyl is +0.8 (More permeable)
Bacterial MIC ( )			Benzyl is 8x More Potent
Enzyme IC50 (Generic)	High (Rigid clash)	Low / High nM	Benzyl shows better Induced Fit
Solubility (Aq.)	Poor (Planar stacking)	Moderate (Disrupted stacking)	Benzyl improves solubility

Critical Insight: In specific kinase assays (e.g., CK2 inhibitors), the N-phenyl group may show higher potency only if the phenyl ring carries hydrogen-bond acceptors (e.g., 3,4-dichloro) that lock into a specific backbone residue. However, for general library screening, the N-benzyl analog has a higher "hit rate."

Experimental Protocols (Self-Validating)

To objectively compare these potencies in your own lab, follow this standardized synthesis and assay workflow.

Synthesis: The "Divergent Amide Coupling"

This protocol uses a common intermediate (Benzotriazole-5-carboxylic acid) to ensure the core structure is identical, isolating the linker variable.

Reagents:

• Core: Benzotriazole-5-carboxylic acid (1.0 eq)

• Coupling Agent: HATU (1.2 eq) or EDC/HOBt

• Base: DIPEA (3.0 eq)

• Solvent: DMF (Anhydrous)

• Amines: Aniline (for N-phenyl) vs. Benzylamine (for N-benzyl)

Step-by-Step Protocol:

• Activation: Dissolve Benzotriazole-5-carboxylic acid in DMF. Add DIPEA and HATU. Stir for 15 min at RT (Color change indicates active ester formation).

• Nucleophilic Attack:

  • Flask A: Add Aniline (1.1 eq).

  • Flask B: Add Benzylamine (1.1 eq).

• Reaction Monitor: Stir at RT for 4–6 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).

  • Validation Check: The N-benzyl product will typically have a higher

    value than the N-phenyl product due to the loss of the polar conjugated amide character.

• Workup: Dilute with EtOAc, wash with 1N HCl (removes unreacted amine), sat.

  , and brine.[1]

• Purification: Recrystallize from EtOH/Water.

Biological Assay: Microbroth Dilution (MIC)

Objective: Determine the Minimum Inhibitory Concentration (MIC) against S. aureus (ATCC 29213).

• Stock Prep: Dissolve compounds in 100% DMSO to 10 mg/mL.

• Dilution: Create a 2-fold serial dilution in cation-adjusted Mueller-Hinton Broth (CAMHB) across a 96-well plate. Final concentration range:

  .[2]

• Inoculation: Add bacterial suspension adjusted to

  .

• Incubation:

  for 18–24 hours.

• Readout: Visual turbidity check or OD600 absorbance.

  • Control: Vancomycin (Positive), DMSO only (Negative).

Experimental Workflow Diagram

Figure 2: Parallel synthesis and validation workflow for comparative potency assessment.

References

• Pokhodylo, N., et al. (2021). "Primary discovery of 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides as promising antimicrobial agents." Journal of Molecular Structure. Link

• Katritzky, A. R., et al. (2005). "Synthesis and biological evaluation of some new benzotriazole derivatives." Chemical Biology & Drug Design. Link

• Li, X., et al. (2014). "Synthesis and structure–activity relationship studies of N-benzyl-2-phenylpyrimidin-4-amine derivatives as potent USP1/UAF1 deubiquitinase inhibitors." Journal of Medicinal Chemistry. Link

• Kruszewska, H., et al. (2025). "2-Hydroxy-N-phenylbenzamides and Their Esters Inhibit Acetylcholinesterase and Butyrylcholinesterase."[3] International Journal of Molecular Sciences. Link

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A Comparative Guide to the Inhibitory Potency of Benzotriazole Carboxamides: An IC50 Value Analysis

In the landscape of medicinal chemistry, the benzotriazole scaffold has emerged as a privileged structure due to its versatile biological activities, including anticancer, antiviral, and enzyme inhibitory properties.[1][2][3] The incorporation of a carboxamide functional group onto this heterocyclic core has given rise to a class of inhibitors with significant therapeutic potential. This guide provides a comprehensive comparative analysis of the half-maximal inhibitory concentration (IC50) values of various benzotriazole carboxamide inhibitors against a range of biological targets. By delving into the structure-activity relationships and providing detailed experimental context, this document aims to equip researchers, scientists, and drug development professionals with the critical data and insights necessary to advance their research and development endeavors.

The Benzotriazole Carboxamide Scaffold: A Versatile Pharmacophore

The benzotriazole ring system, a fusion of benzene and a triazole ring, offers a unique combination of aromaticity, hydrogen bonding capabilities, and steric properties that make it an attractive starting point for drug design.[1] The addition of a carboxamide linker introduces a rigid, planar unit that can engage in crucial hydrogen bonding interactions with target proteins, further enhancing binding affinity and specificity. The general structure of a benzotriazole carboxamide is depicted below, highlighting the key regions for chemical modification that influence biological activity.

Caption: Generalized structure of a benzotriazole carboxamide inhibitor.

Comparative Analysis of IC50 Values

The inhibitory potential of benzotriazole carboxamides has been evaluated against a diverse array of biological targets. The following sections provide a comparative summary of their IC50 values, offering insights into their potency and selectivity.

Inhibition of Protein Kinases

Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of many diseases, including cancer.[3] Benzotriazole carboxamides have shown significant promise as inhibitors of various protein kinases.

Table 1: IC50 Values of Benzotriazole Carboxamide Derivatives as Protein Kinase Inhibitors

Compound/Derivative Class	Target Kinase	IC50 Value	Reference
Tetrabromobenzotriazole (TBBt) derivatives	Casein Kinase 2 (CK2)	0.131 µM - 0.54 µM	[4]
Benzotriazole-1,3,4-oxadiazole hybrids	Focal Adhesion Kinase (FAK)	0.9 - 1.5 µmol/L	[5]
Benzothiazole-1,2,3-triazole hybrids	Epidermal Growth Factor Receptor (EGFR)	0.69 µM - 4.82 µM	[6]

Notably, N2-substituted tetrabromobenzotriazole derivatives exhibit potent inhibition of CK2α, with the most active compound having an IC50 of 0.131 µM.[4] The nature of the substituent at the N2 position significantly influences activity, with hydrophilic groups like acetic acid hydrazide enhancing binding to key residues in the ATP binding pocket.[4]

Antiproliferative Activity Against Cancer Cell Lines

The anticancer potential of benzotriazole carboxamides is a significant area of research.[5][7] Their ability to induce apoptosis and arrest the cell cycle makes them promising candidates for cancer therapy.

Table 2: Antiproliferative IC50 Values of Benzotriazole Carboxamide Derivatives

Compound/Derivative Class	Cancer Cell Line	IC50 Value	Reference
Benzotriazole-1,3,4-oxadiazole derivative 4	MCF-7 (Breast Cancer)	5.68 µg/mL	[5]
Benzotriazole-1,3,4-oxadiazole derivative 4	HT29 (Colon Cancer)	10.21 µg/mL	[5]
Benzotriazole-based androstane aminosteroid 9	HeLa (Cervical Cancer)	5.12 - 18.63 µmol/L	[5]
N2-substituted TBBt derivative	MCF-7 (Breast Cancer)	9.1 µM	[4]
N2-substituted TBBt derivative	A549 (Lung Cancer)	6.3 µM	[4]
Bis-benzotriazole dicarboxamides	Various Cancer Cell Lines	Varies	[8]

The data indicates that benzotriazole carboxamides possess broad-spectrum anticancer activity. For instance, a novel benzotriazole derivative demonstrated the ability to inhibit the proliferation of human hepatocarcinoma BEL-7402 cells with a low IC50 value of 0.082 mg/mL.[5] The lipophilicity of the benzotriazole ring and its capacity to act as a hydrogen bond acceptor are thought to contribute to its anticancer efficacy.[5]

Inhibition of Other Enzymes and Receptors

The therapeutic utility of benzotriazole carboxamides extends beyond kinases and cancer. They have been investigated as inhibitors of other critical enzymes and receptors.

Table 3: IC50 Values Against Various Enzymes and Receptors

Compound/Derivative Class	Target	IC50 Value	Reference
Benztriazol-1-yl carboxamide derivatives	Monoacylglycerol Lipase (MAGL)	Statistically significant QSAR model developed	[9]
Benzotriazole carboxamide 25	Adrenergic α2B Receptor	Moderate potency	[10]
Benzotriazinone carboxamides 14k & 14l	Alpha-glucosidase	27.13 ± 0.12 µM & 32.14 ± 0.11 µM	[11]
Bis-benzotriazole-dicarboxamides	Poliovirus Helicase	4 to 33 µM (EC50)	[8]

A 3D-QSAR study on benztriazol-1-yl carboxamide derivatives as MAGL inhibitors has provided a basis for designing novel and potent inhibitors for this target.[9] Furthermore, certain benzotriazinone carboxamides have demonstrated potent inhibition of alpha-glucosidase, with IC50 values lower than the standard drug acarbose, suggesting their potential in managing diabetes.[11]

Structure-Activity Relationship (SAR) Insights

The inhibitory potency of benzotriazole carboxamides is intricately linked to their structural features. SAR studies reveal that modifications at specific positions on the benzotriazole ring and the amide substituent can dramatically alter activity.

Key SAR observations include:

• Substituents on the Benzotriazole Ring: The type and position of substituents on the benzotriazole ring are critical. For instance, in CK2 inhibitors, polyhalogenation, particularly with bromine, enhances inhibitory activity.[12] Small hydrophobic groups on the benzotriazole ring can also enhance antifungal activity.[5]

• The Carboxamide Linker: The amide bond provides a crucial point of interaction with target proteins through hydrogen bonding.

• Substituents on the Amide Nitrogen (R2): The nature of the R2 group significantly impacts potency and selectivity. For alpha-glucosidase inhibitors, aryl groups on the carboxamide were important for good inhibition.[11]

Caption: Experimental workflow for determining IC50 values using the MTT assay.

Conclusion

Benzotriazole carboxamides represent a promising class of inhibitors with demonstrated efficacy against a variety of therapeutically relevant targets. The comparative analysis of their IC50 values reveals that subtle structural modifications can lead to significant improvements in potency and selectivity. The data and protocols presented in this guide are intended to serve as a valuable resource for the rational design and development of novel benzotriazole carboxamide-based therapeutic agents. Further exploration of their mechanisms of action and in vivo efficacy is warranted to fully realize their clinical potential.

References

• 3D-QSAR study of benzotriazol-1-yl carboxamide scaffold as monoacylglycerol lipase inhibitors - PMC - NIH. (n.d.).
• Comparison of imidazopyridine carboxamide and benzotriazole... - ResearchGate. (n.d.).
• Design, synthesis and evaluation of benzotriazole derivatives as novel antifungal agents. (2015, September 1).
• New inhibitors of protein kinase CK2, analogues of benzimidazole and benzotriazole. (2025, December 18).
• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (2025, April 24).
• A Combined Experimental and Computational Study of Novel Benzotriazinone Carboxamides as Alpha-Glucosidase Inhibitors - MDPI. (2023, September 14).
• Recent Development of Benzotriazole-Based Medicinal Drugs - Hilaris Publisher. (2014, August 20).
• An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities. (2021, May 15).
• (PDF) Biological Evaluation and Docking Study of Synthesized Derivatives of Benzotriazole and Benzimidazole as Antibacterial Agents - ResearchGate. (2022, May 17).
• Synthesis, Antitumor and Antiviral In Vitro Activities of New Benzotriazole-Dicarboxamide Derivatives - UniCA IRIS. (2021, May 4).
• Advancements in benzotriazole derivatives: from synthesis to pharmacological applications - GSC Online Press. (2024, November 11).
• Chemistry and Anti-Cancer Potential of Benzotriazole (BT) Subordinates | Inventum Biologicum: An International Journal of Biological Research. (2024, September 14).
• CK2 inhibition, lipophilicity and anticancer activity of new N1 versus N2-substituted tetrabromobenzotriazole regioisomers - Assiut University. (2020, July 6).
• Discovery of new benzothiazole-1,2,3-triazole hybrid-based hydrazone/thiosemicarbazone derivatives as potent EGFR inhibitors with cytotoxicity against cancer - PMC. (2025, February 4).
• Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure-Activity Relationship - PubMed. (2025, December 30).
• Schematic representation of structure‐activity relationship for the 27–46 series. - ResearchGate. (n.d.).
• Benzotriazole: An overview on its versatile biological behavior - PMC. (n.d.).

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Safety & Regulatory Compliance

N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide proper disposal procedures

Operational Disposal Protocol: N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide

Executive Summary & Chemical Identity

N-benzyl-1H-1,2,3-benzotriazole-5-carboxamide is a specialized benzotriazole derivative commonly utilized as a pharmacophore in medicinal chemistry or as a corrosion inhibition intermediate. Unlike simple amides, the presence of the 1,2,3-benzotriazole core necessitates rigorous safety protocols due to potential thermal instability and aquatic toxicity.

This guide supersedes general organic waste procedures. You must treat this compound as a High-Priority Organic Solid requiring segregation from oxidizers and specific incineration protocols.

Chemical Profile & Hazard Identification

Parameter	Specification / Risk Assessment
CAS Number	Not widely listed (Research Intermediate); treat as Benzotriazole Derivative
Molecular Formula	C₁₄H₁₂N₄O
Physical State	Solid (Likely off-white to tan powder)
Primary Hazards	Irritant (Skin/Eye/Respiratory) , Aquatic Toxin , Potential Sensitizer
Explosion Risk	Moderate. Benzotriazole rings can exhibit shock/thermal sensitivity when dry or in contact with metals.
Solubility	Low water solubility; Soluble in DMSO, DMF, Methanol.

Pre-Disposal Characterization & Stability

Before disposal, the material's state must be assessed. The benzotriazole moiety is nitrogen-rich (33% nitrogen by weight in the core), creating a risk of rapid decomposition if subjected to adiabatic heating or strong oxidizers.

Critical Stability Rules:

• Avoid Metal Contact: Benzotriazoles can form insoluble metal complexes (e.g., with Copper or Silver) that are highly shock-sensitive. Do not dispose of in metal cans.

• No Acidification: Contact with strong acids can protonate the triazole ring, altering solubility and potentially increasing reactivity.

• Dryness Warning: While the benzyl-amide substitution stabilizes the molecule compared to the parent benzotriazole, never scrape dry residue aggressively. Re-wet with an inert solvent (ethanol/water) if caked on glass.

Operational Disposal Workflow

The following decision matrix dictates the disposal path based on the physical state of the waste.

Visual Workflow: Waste Stream Segregation

Figure 1: Decision logic for segregating benzotriazole-derivative waste streams to prevent incompatibility hazards.

Detailed Protocol: Step-by-Step

Scenario A: Solid Waste (Pure Compound or Contaminated Solids)

• Container: High-density polyethylene (HDPE) wide-mouth jar. NO METAL CONTAINERS.

• Labeling: Must be labeled "Hazardous Waste - Solid Organic - Toxic." Add a secondary label: "Contains Benzotriazole Derivative."

• Procedure:

  • Dampen the solid slightly with water or mineral oil if it appears exceedingly dry or dusty to suppress dust explosion risks.

  • Double-bag in polyethylene bags before placing in the HDPE drum.

  • Disposal Method: High-temperature incineration (Rotary Kiln) at a licensed facility.

Scenario B: Liquid Waste (Mother Liquors/Reaction Mixtures)

• Container: HDPE or Glass Carboy (Amber).

• Segregation: Ensure no oxidizers (Peroxides, Nitric Acid) are present in the waste carboy.

• Procedure:

  • Adjust pH to neutral (pH 6-8) if the solution is acidic, to prevent uncontrolled precipitation.

  • Pour into the appropriate solvent stream (Halogenated vs. Non-Halogenated).

  • Disposal Method: Fuel blending or Incineration.

Emergency Contingencies & Spills

In the event of a spill, immediate containment is required to prevent environmental release (H411 - Toxic to aquatic life).

Spill Response Protocol:

• Evacuate & PPE: Clear the area. Don Nitrile gloves (double gloved), safety goggles, and a P95/N95 respirator (dust mask) if solid.

• Containment:

  • Solid Spill: Do not dry sweep. Cover with wet paper towels or oil-sorbent pads to prevent dust generation.

  • Liquid Spill: Absorb with Vermiculite or Sand. Do not use sawdust (combustible).

• Decontamination: Clean the surface with a 5% Sodium Bicarbonate solution followed by water.

• Disposal of Cleanup Materials: Treat all sorbents as hazardous solid waste (Scenario A).

Regulatory Compliance & Transport

Adherence to federal and international regulations is mandatory. This compound falls under "organic nitrogenous compounds" for waste coding.

Regulatory Body	Classification / Code	Requirement
US EPA (RCRA)	D001 (Ignitable, if in solvent) or D003 (Reactivity - Precautionary)	If not specifically listed, characterize by ignitability/reactivity.
EU Waste Code (EWC)	16 05 06 *	Laboratory chemicals consisting of or containing hazardous substances.
DOT (Transport)	UN 3077 (Environmentally Hazardous Substance, Solid, N.O.S.)	Use UN 3077 if shipping >5kg; otherwise, Limited Quantity rules may apply.

Storage & Incompatibility Logic

Proper storage prevents the need for emergency disposal.

Figure 2: Chemical compatibility chart. Red dashed lines indicate high-risk combinations.

References

• European Chemicals Agency (ECHA). Registration Dossier: 1,2,3-Benzotriazole. Retrieved from [Link]

• Fisher Scientific. Safety Data Sheet: 1-Methyl-1H-1,2,3-benzotriazole-5-carboxylic acid. Retrieved from [Link]

• US Environmental Protection Agency. RCRA Hazardous Waste Codes & Regulations. Retrieved from [Link]